Sodium hexachlororhodate(III) hydrate

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure Analysis of Sodium Hexachlororhodate(III) Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the single-crystal X-ray diffraction analysis of sodium hexachlororhodate(III) hydrate, with a focus on the dodecahydrate form, Na₃RhCl₆·12H₂O. As a compound utilized in catalysis and as a precursor for various rhodium-based pharmaceuticals, a thorough understanding of its three-dimensional structure is paramount for rational drug design and materials science applications. This document will delve into the experimental methodology, structural interpretation, and the significance of the crystallographic findings, grounded in established scientific principles.

Introduction: The Significance of Crystalline Architecture

Sodium hexachlororhodate(III) is a key inorganic salt that serves as a precursor in the synthesis of various organometallic and coordination complexes. Its applications span from industrial catalysis to the development of novel therapeutic agents. The hydrated form, particularly the dodecahydrate, is a common state of this compound. The precise arrangement of atoms within its crystal lattice dictates many of its physical and chemical properties, including solubility, stability, and reactivity. For drug development professionals, understanding the crystal structure is crucial for predicting how the molecule might interact with biological targets and for developing stable, well-characterized active pharmaceutical ingredients (APIs).

Single-crystal X-ray diffraction (SCXRD) stands as the definitive technique for elucidating the atomic arrangement in crystalline solids.[1] It provides a detailed three-dimensional map of electron density, from which bond lengths, bond angles, and intermolecular interactions can be accurately determined.[2] This guide will walk through the critical steps of a typical crystal structure determination of sodium hexachlororhodate(III) dodecahydrate, from crystal growth to the final structural refinement and analysis.

Experimental Workflow: From Crystal to Structure

The determination of a crystal structure is a multi-step process that demands meticulous execution and a deep understanding of the underlying principles of crystallography.

Synthesis and Crystallization

The first and often most challenging step is the growth of high-quality single crystals suitable for X-ray diffraction. For sodium hexachlororhodate(III) dodecahydrate, this is typically achieved by slow evaporation of an aqueous solution of the salt.

Step-by-Step Protocol for Crystallization:

• Preparation of a Saturated Solution: Dissolve high-purity sodium hexachlororhodate(III) hydrate in deionized water at a slightly elevated temperature to ensure complete dissolution and create a saturated or near-saturated solution.

• Slow Evaporation: Transfer the solution to a clean crystallizing dish. Cover the dish with a perforated film (e.g., Parafilm with small pinholes) to allow for slow evaporation of the solvent at a constant temperature. This slow process is crucial for the formation of large, well-ordered crystals.

• Crystal Harvesting: Once suitable crystals (typically with dimensions of 0.1-0.3 mm in each direction) have formed, they are carefully harvested from the mother liquor using a spatula or by decantation. The crystals are then washed with a small amount of a solvent in which they are sparingly soluble to remove any surface impurities and are dried.

The rationale behind slow evaporation is to allow the molecules to self-assemble into a thermodynamically stable, highly ordered crystal lattice, minimizing defects and twinning that can complicate the diffraction experiment.

Single-Crystal X-ray Diffraction Data Collection

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled, typically to 100 K, to reduce thermal vibrations of the atoms, resulting in a clearer diffraction pattern.

Data Collection Parameters:

Parameter	Typical Value/Setting	Rationale
X-ray Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)	These wavelengths provide good dispersion of diffraction spots for typical unit cell dimensions.
Temperature	100 K	Minimizes thermal motion, leading to higher quality data at high diffraction angles.
Detector	CCD or CMOS area detector	Allows for efficient collection of a large number of reflections.
Data Collection Strategy	ω and φ scans	A series of rotations to ensure that all unique reflections are collected.

The workflow for data collection and processing can be visualized as follows:

Caption: Interplay of structural components in Na₃RhCl₆·12H₂O.

Conclusion: From Structure to Application

The detailed crystal structure analysis of sodium hexachlororhodate(III) dodecahydrate provides invaluable insights for researchers in both materials science and drug development. The precise knowledge of bond lengths, coordination geometries, and intermolecular interactions allows for:

• Rational Catalyst Design: Understanding the structure of the precursor is the first step in designing more efficient and selective rhodium-based catalysts.

• Informed Drug Development: For pharmaceutical applications, a well-characterized crystal structure is a regulatory requirement and is essential for understanding the stability, solubility, and bioavailability of an API.

• Materials Engineering: The knowledge of the crystal packing can inform strategies for the synthesis of new materials with tailored properties.

This in-depth technical guide has outlined the essential steps and considerations in the crystal structure analysis of sodium hexachlororhodate(III) hydrate, providing a framework for researchers to understand and utilize this critical information in their respective fields.

References

• PubChem. Sodium hexachlororhodate(III) dihydrate. [Link]

• MDPI. Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. [Link]

• Carleton College. Single-crystal X-ray Diffraction. [Link]

• Hairui Chemical. Sodium Hexachlororhodate(Iii) Dodecahydrate, Rh. [Link]

• Royal Society of Chemistry. Single-crystal X-ray diffraction studies on structural transformations of porous coordination polymers. [Link]

• Digital Curation Centre. CIF - Crystallographic Information Framework. [Link]

• The Cambridge Crystallographic Data Centre. A short guide to Crystallographic Information Files. [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of Sodium Hexachlororhodate(III) Hydrate

This guide provides a comprehensive overview of the physicochemical properties of sodium hexachlororhodate(III) hydrate (Na₃[RhCl₆]·xH₂O), a key precursor in rhodium chemistry. This document is intended for researchers, scientists, and drug development professionals who utilize rhodium compounds in their work. By synthesizing available data with established principles of inorganic chemistry, this guide offers insights into the compound's structure, stability, and reactivity, alongside validated protocols for its characterization.

Introduction: The Significance of Sodium Hexachlororhodate(III) Hydrate

Sodium hexachlororhodate(III) hydrate is a cornerstone of rhodium coordination chemistry, serving as a primary starting material for the synthesis of a vast array of organometallic and inorganic rhodium complexes. Its utility spans from the preparation of homogeneous catalysts for industrial processes to the development of novel therapeutic agents. The physicochemical properties of this compound, particularly its solubility, stability, and the nature of its hydrated forms, are critical parameters that dictate its handling, reactivity, and suitability for various applications.

The central rhodium atom in the [RhCl₆]³⁻ anion possesses a d⁶ electron configuration, which, in its low-spin octahedral environment, confers kinetic inertness. This stability is a defining characteristic of rhodium(III) complexes and is fundamental to their predictable reactivity. This guide will delve into the known properties of sodium hexachlororhodate(III) hydrate, and where specific data is not available, it will provide expected behaviors based on the well-established chemistry of the hexachlororhodate(III) anion and analogous compounds.

Molecular and Crystal Structure

The precise molecular formula of sodium hexachlororhodate(III) hydrate can vary, with the degree of hydration being a critical factor. Commonly cited forms include the dihydrate (Na₃[RhCl₆]·2H₂O) and the dodecahydrate (Na₃[RhCl₆]·12H₂O)[1]. The structure consists of the octahedral hexachlororhodate(III) anion, [RhCl₆]³⁻, with sodium cations and water molecules occupying the crystal lattice.

Table 1: Summary of Key Physicochemical Properties

Property	Value/Description	Source(s)
Chemical Formula	Na₃[RhCl₆]·xH₂O (x is variable, often 2 or 12)	[1]
CAS Number	14972-70-4
Molecular Weight	420.60 g/mol (for the dihydrate)	[1]
Appearance	Red to dark red crystalline powder
Solubility	Soluble in water.	[3]
Hygroscopicity	Hygroscopic

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the identity and purity of sodium hexachlororhodate(III) hydrate.

UV-Visible Spectroscopy

The UV-Visible spectrum of the [RhCl₆]³⁻ anion in aqueous solution is characterized by two main absorption bands in the visible region, which are attributed to d-d electronic transitions. A study on the aqueous speciation of Rh(III) in chloride media identified peaks for [RhCl₆]³⁻ at approximately 435 nm and 534 nm[4]. These bands are relatively weak, as is typical for d-d transitions.

Infrared and Raman Spectroscopy

Vibrational spectroscopy provides insights into the bonding within the [RhCl₆]³⁻ anion and the presence of water of hydration. The octahedral [RhCl₆]³⁻ ion has several vibrational modes, some of which are IR active and some Raman active. For instance, the IR spectrum of a related compound, (NH₄)₂[Rh(NH₃)Cl₅], shows a strong Rh-Cl stretching vibration around 305-322 cm⁻¹[5]. The presence of water of hydration will be evident in the IR spectrum as a broad absorption band in the region of 3200-3500 cm⁻¹ (O-H stretching) and a sharper band around 1630 cm⁻¹ (H-O-H bending).

Thermal Properties and Stability

Sodium hexachlororhodate(III) hydrate is a thermally sensitive compound. Upon heating, it is expected to undergo a multi-step decomposition process.

Dehydration

The initial step in the thermal decomposition is the loss of water of hydration. While a specific thermogravimetric analysis (TGA) curve for this compound is not widely published, the dehydration is expected to occur at relatively low temperatures, likely below 150°C. The exact temperature and the number of steps will depend on the specific hydrate present.

Decomposition of the Anion

Following dehydration, further heating will lead to the decomposition of the anhydrous sodium hexachlororhodate(III). The expected hazardous decomposition products are hydrogen chloride (HCl), sodium oxides (e.g., Na₂O), and rhodium oxide (e.g., Rh₂O₃)[3]. The decomposition is a complex process that likely involves the reduction of Rh(III).

Solubility and Solution Chemistry

Sodium hexachlororhodate(III) hydrate is soluble in water[3]. The dissolution process involves the dissociation of the salt into sodium cations and hexachlororhodate(III) anions. The aqueous chemistry of the [RhCl₆]³⁻ anion is complex and can involve hydrolysis and aquation reactions, where chloride ligands are sequentially replaced by water molecules. These reactions are generally slow for Rh(III) complexes due to their kinetic inertness.

The extent of hydrolysis is dependent on factors such as pH, temperature, and the concentration of chloride ions in the solution. In solutions with a high concentration of chloride ions, the equilibrium will favor the [RhCl₆]³⁻ species.

Experimental Protocols

The following section details standardized protocols for the characterization of sodium hexachlororhodate(III) hydrate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To determine the water content and thermal decomposition profile of sodium hexachlororhodate(III) hydrate.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the sodium hexachlororhodate(III) hydrate into a ceramic or platinum TGA pan.

• Instrument Setup: Place the sample pan in a calibrated TGA-DSC instrument.

• Experimental Conditions:

  • Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 50-100 mL/min.

  • Temperature Program:

    • Equilibrate the sample at 30°C for 10 minutes.

    • Heat the sample from 30°C to 800°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Analyze the TGA curve (mass vs. temperature) to identify the temperature ranges of mass loss, corresponding to dehydration and decomposition. Calculate the percentage mass loss for each step.

  • Analyze the DSC curve (heat flow vs. temperature) to identify endothermic and exothermic events associated with dehydration, phase transitions, and decomposition.

Caption: Workflow for TGA-DSC analysis of sodium hexachlororhodate(III) hydrate.

UV-Visible Spectroscopy

Objective: To determine the electronic absorption spectrum of an aqueous solution of sodium hexachlororhodate(III) hydrate.

Methodology:

• Solution Preparation:

  • Accurately prepare a stock solution of sodium hexachlororhodate(III) hydrate of a known concentration (e.g., 1 mM) in deionized water containing a small amount of HCl (e.g., 0.1 M) to suppress hydrolysis.

  • Prepare a series of dilutions from the stock solution for quantitative analysis if desired.

• Instrument Setup:

  • Use a calibrated double-beam UV-Visible spectrophotometer.

  • Use a quartz cuvette with a 1 cm path length.

• Spectral Acquisition:

  • Record a baseline spectrum using the solvent (0.1 M HCl) in both the sample and reference cuvettes.

  • Record the absorption spectrum of the sample solution from 200 nm to 800 nm.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • If performing quantitative analysis, create a calibration curve of absorbance vs. concentration to determine the molar absorptivity (ε) using the Beer-Lambert law.

Caption: Workflow for UV-Visible spectroscopic analysis.

Handling, Storage, and Safety

Sodium hexachlororhodate(III) hydrate should be handled with care in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. Due to its hygroscopic nature, it should be stored in a tightly sealed container in a dry environment, such as a desiccator, to prevent the absorption of atmospheric moisture.

Conclusion

Sodium hexachlororhodate(III) hydrate is a fundamentally important compound in the field of rhodium chemistry. While a complete, publicly available dataset of all its physicochemical properties is not yet established, a strong understanding of its expected behavior can be derived from the known chemistry of the hexachlororhodate(III) anion and related rhodium complexes. This guide has provided a comprehensive overview of its known properties and has outlined robust experimental protocols for its further characterization. As research in rhodium chemistry continues to advance, a more detailed understanding of this key precursor will undoubtedly emerge, further enabling its application in catalysis, materials science, and medicine.

References

• Gmelin Handbook of Inorganic Chemistry, 8th Edition. Rh. Rhodium.[6][7][8]

• PubChem. Sodium hexachlororhodate(III) dihydrate. National Center for Biotechnology Information. [Link]1]

• Wikipedia. Ammonium hexachlororhodate(III). [Link]2]

• Kolbasov, G. Y., et al. (2020). Synthesis and Crystal Chemistry of Octahedral Rhodium(III) Chloroamines. Molecules, 25(3), 726. [Link]5]

• Brugger, P. A., et al. (2019). Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids. Minerals, 9(4), 237. [Link]4]

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An In-Depth Technical Guide to the Thermal Decomposition Pathway of Sodium Hexachlororhodate(III) Dodecahydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermal decomposition pathway of sodium hexachlororhodate(III) dodecahydrate (Na₃RhCl₆·12H₂O). As a crucial precursor in the synthesis of rhodium-based catalysts and pharmaceuticals, a thorough understanding of its thermal behavior is paramount for controlling product purity, morphology, and catalytic activity. This document delineates the multi-stage decomposition process, identifying key intermediates and final products through a synthesis of established chemical principles and analogous compound behavior. Detailed experimental protocols for characterization using Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas Analysis (EGA) are presented, offering a framework for rigorous in-house validation.

Introduction: The Significance of Thermal Stability in Rhodium Chemistry

Sodium hexachlororhodate(III) dodecahydrate is a cornerstone of rhodium chemistry, serving as a primary starting material for a diverse array of applications, from homogeneous and heterogeneous catalysis to the synthesis of active pharmaceutical ingredients (APIs). The thermal processing of this compound is often a critical step in these synthetic routes. The controlled removal of its twelve water molecules of hydration and the subsequent decomposition of the anhydrous salt to specific rhodium-containing species are pivotal in determining the characteristics of the final product.

The decomposition pathway is not a simple, single-step process. It is a complex series of events that are highly sensitive to experimental conditions such as heating rate, atmospheric composition (inert vs. oxidative), and sample morphology. A lack of precise control over these parameters can lead to the formation of undesirable byproducts, such as rhodium oxides with varying stoichiometries or the presence of residual chlorides, which can poison catalysts or introduce impurities into pharmaceutical preparations.

This guide provides an in-depth exploration of the thermal decomposition of Na₃RhCl₆·12H₂O, moving beyond a superficial listing of steps to explain the underlying chemical principles and provide actionable experimental methodologies.

The Predicted Thermal Decomposition Pathway: A Multi-Stage Transformation

Based on the established principles of thermal analysis of hydrated metal salts and data from analogous compounds, the thermal decomposition of sodium hexachlororhodate(III) dodecahydrate is anticipated to proceed through a series of distinct stages.

Stage 1: Dehydration - The Stepwise Liberation of Water

The initial phase of decomposition involves the removal of the twelve water molecules of hydration. This process is endothermic and is expected to occur in multiple, overlapping steps, reflecting the different binding energies of the water molecules within the crystal lattice.

• Low-Temperature Dehydration (Approx. 50-150 °C): The initial mass loss observed in a thermogravimetric analysis (TGA) corresponds to the removal of the outer-sphere, or lattice, water molecules. These are less strongly bound and are liberated at lower temperatures.

• High-Temperature Dehydration (Approx. 150-250 °C): Following the loss of lattice water, the inner-sphere, or coordinated, water molecules are removed. These are directly bonded to the rhodium ion and require more energy to be liberated.

It is plausible that stable lower hydrates of sodium hexachlororhodate exist as intermediates during this stage. The precise stoichiometry of these intermediates can be determined by careful analysis of the mass loss steps in the TGA curve.

Stage 2: Decomposition of the Anhydrous Salt - Formation of Final Products

Once the dehydration is complete, the anhydrous sodium hexachlororhodate (Na₃RhCl₆) begins to decompose at significantly higher temperatures. The nature of the final products is highly dependent on the atmosphere.

• In an Inert Atmosphere (e.g., Nitrogen, Argon):

  • Initial Decomposition (Approx. >500 °C): The anhydrous salt is expected to decompose to form metallic rhodium (Rh), sodium chloride (NaCl), and chlorine gas (Cl₂). This is analogous to the decomposition of similar precious metal chloride salts.

  • High-Temperature Transformation (Approx. 900 °C): At very high temperatures, further reactions may occur, including the potential for the formation of sodium oxides. The final solid residue would likely be a mixture of metallic rhodium and sodium chloride.

• In an Oxidative Atmosphere (e.g., Air):

  • Oxidative Decomposition (Approx. >400 °C): In the presence of oxygen, the decomposition pathway is altered. Instead of metallic rhodium, the formation of rhodium(III) oxide (Rh₂O₃) is the thermodynamically favored product.[1] The overall reaction would also produce sodium oxide (Na₂O) and hydrogen chloride (HCl) gas.[2]

  • Final Products: The solid residue in an oxidative atmosphere is expected to be a mixture of rhodium(III) oxide and sodium oxide.[2]

The following diagram illustrates the predicted decomposition pathways:

Caption: Predicted thermal decomposition pathways of Na₃RhCl₆·12H₂O.

Experimental Protocols for Characterization

To experimentally validate and refine the predicted decomposition pathway, a multi-technique approach is essential. The following protocols provide a robust framework for the thermal analysis of sodium hexachlororhodate(III) dodecahydrate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Simultaneous TGA-DSC provides quantitative data on mass loss and the corresponding thermal events (endothermic or exothermic).

Protocol:

• Instrument Calibration: Calibrate the TGA-DSC instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of Na₃RhCl₆·12H₂O into an alumina or platinum crucible.

• Experimental Conditions:

  • Temperature Program: Heat the sample from ambient temperature to 1000 °C at a controlled rate (e.g., 10 °C/min).

  • Atmosphere: Perform separate experiments under a dynamic inert atmosphere (e.g., nitrogen at 50 mL/min) and an oxidative atmosphere (e.g., dry air at 50 mL/min).

• Data Analysis:

  • Analyze the TGA curve to determine the temperature ranges and percentage mass loss for each decomposition step.

  • Correlate the mass loss steps with the corresponding endothermic or exothermic peaks in the DSC curve.

  • Calculate the stoichiometry of the dehydration steps and compare it with the theoretical values.

The following diagram outlines the experimental workflow:

Caption: Workflow for TGA-DSC analysis of Na₃RhCl₆·12H₂O.

Evolved Gas Analysis (EGA) by Mass Spectrometry (MS)

Coupling the TGA to a mass spectrometer (TGA-MS) allows for the identification of the gaseous species evolved during decomposition.

Protocol:

• Instrument Setup: Interface the TGA instrument to a quadrupole mass spectrometer via a heated transfer line (maintained at >200 °C to prevent condensation).

• TGA Conditions: Use the same temperature program and atmospheric conditions as described in the TGA-DSC protocol.

• MS Conditions:

  • Set the mass spectrometer to scan a mass-to-charge ratio (m/z) range relevant to the expected evolved gases (e.g., m/z 10-100).

  • Monitor specific m/z values corresponding to key species:

    • H₂O: m/z 18

    • HCl: m/z 36, 38

    • Cl₂: m/z 70, 72, 74

• Data Analysis: Correlate the ion current for each m/z value with the temperature and the mass loss events from the TGA data.

High-Temperature X-ray Diffraction (HT-XRD)

HT-XRD is crucial for identifying the crystalline phases of the solid intermediates and final products at various temperatures.

Protocol:

• Instrument Setup: Use an X-ray diffractometer equipped with a high-temperature stage.

• Sample Preparation: Place a thin layer of Na₃RhCl₆·12H₂O on the sample holder of the high-temperature stage.

• Experimental Procedure:

  • Record an XRD pattern at room temperature.

  • Heat the sample in stages to temperatures corresponding to the plateaus observed in the TGA curve (i.e., after each major mass loss event).

  • At each temperature, hold the sample isothermally and collect an XRD pattern.

• Data Analysis: Identify the crystalline phases present at each temperature by comparing the experimental diffraction patterns to a crystallographic database (e.g., the Powder Diffraction File).

Data Presentation and Interpretation

The data obtained from the aforementioned experimental techniques should be compiled and analyzed to construct a validated thermal decomposition pathway.

Table 1: Summary of Expected Thermal Events for Na₃RhCl₆·12H₂O

Temperature Range (°C)	Atmosphere	Mass Loss (%)	Thermal Event (DSC)	Evolved Gases (MS)	Solid Product(s) (XRD)
~50 - 250	Inert/Oxidative	~36% (for 12 H₂O)	Endothermic	H₂O	Lower hydrates, Anhydrous Na₃RhCl₆
> 500	Inert	Variable	Endothermic	Cl₂	Rh, NaCl
> 400	Oxidative	Variable	Exothermic	HCl, H₂O	Rh₂O₃, Na₂O

Conclusion: A Framework for Controlled Synthesis

The thermal decomposition of sodium hexachlororhodate(III) dodecahydrate is a multi-faceted process that necessitates a rigorous and multi-technique approach for its complete elucidation. By carefully controlling the experimental parameters and employing a suite of analytical methods including TGA, DSC, EGA-MS, and HT-XRD, researchers and drug development professionals can gain a comprehensive understanding of the decomposition pathway. This knowledge is not merely academic; it is fundamental to the rational design and optimization of synthetic processes that utilize this pivotal rhodium precursor, ultimately enabling the production of high-purity, high-performance materials for a wide range of applications.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Sodium hexachlororhodate(III)
• Wikipedia. (2023). Rhodium(III) chloride.
• Block, F. E., & Campbell, T. T. (1962). Thermal Decomposition of Rhodium(III) Chloride. U.S. Department of the Interior, Bureau of Mines.
• Logvinenko, V. A., & Myachina, L. I. (1975). Thermal decomposition of rhodium(III) chloride hydrates. Russian Journal of Inorganic Chemistry, 20(5), 796-798.
• Mettler-Toledo. (n.d.). Evolved Gas Analysis Guide.
• NETZSCH-Gerätebau GmbH. (n.d.). Differential Scanning Calorimetry (DSC).
• IAEA. (2004).
• EAG Laboratories. (n.d.). Evolved Gas Analysis (EGA).
• Measurlabs. (n.d.). Evolved Gas Analysis (EGA) | TGA-FTIR & TGA-MS.
• BenchChem. (2025). A Technical Guide to the Thermal Decomposition of Rhodium (III) Hydroxide.

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Spectroscopic Characterization of Sodium Hexachlororhodate(III): A Technical Guide to Speciation, Electronic Transitions, and Analytical Workflows

Executive Summary

Sodium hexachlororhodate(III), formulated as Na₃[RhCl₆] (often existing as a dodecahydrate), is a critical inorganic precursor utilized extensively in the synthesis of heterogeneous catalysts, photodeposition of rhodium nanoparticles, and advanced materials science 1. Despite its ubiquitous use, the spectroscopic characterization of the[RhCl₆]³⁻ anion is notoriously complex due to its labile aqueous speciation. This whitepaper provides an authoritative framework for researchers and drug development professionals to accurately characterize Na₃[RhCl₆] using UV-Vis and Vibrational (Raman/IR) spectroscopy. By understanding the causality between solvent matrix conditions and ligand field theory, scientists can eliminate spectral artifacts and ensure high-fidelity analytical readouts.

The Causality of Aqueous Speciation in Rh(III) Spectroscopy

A fundamental error in the spectroscopic analysis of Na₃[RhCl₆] is dissolving the salt in pure water or neutral buffers. While Rh(III) is a low-spin d6 complex and thus kinetically inert, it is not thermodynamically stable against ligand exchange in dilute solutions.

When dissolved in water, the [RhCl₆]³⁻ anion undergoes sequential aquation. Water molecules displace the chloride ligands to form a distribution of mixed aquo-chloro species, such as [RhCl₅(H₂O)]²⁻ and[RhCl₄(H₂O)₂]⁻, eventually leading to the fully aquated [Rh(H₂O)₆]³⁺ complex 2.

The Spectroscopic Consequence: Chloride is a weak-field ligand (acting as both a σ -donor and π -donor), whereas water is a stronger σ -donor. The substitution of Cl⁻ by H₂O increases the octahedral ligand field splitting parameter ( Δo​ ). This thermodynamic shift manifests as a pronounced blue-shift in the electronic absorption spectrum 2. To accurately characterize the native [RhCl₆]³⁻ anion, the solvent matrix must suppress this equilibrium. Empirical data dictates that a chloride concentration exceeding 6 M is strictly required to maintain a 95% abundance of the fully coordinated[RhCl₆]³⁻ species 3.

Rhodium(III) aqueous speciation pathway driven by chloride concentration.

Electronic Absorption (UV-Vis) Spectroscopy

In an octahedral ( Oh​ ) ligand field, the ground state of the d6 Rh(III) ion is 1A1g​ ( t2g6​ ). The visible absorption spectrum is dominated by spin-allowed d−d transitions from the t2g​ to eg​ orbitals.

For the pure[RhCl₆]³⁻ anion, these transitions manifest as two primary absorption bands:

• 1A1g​→1T1g​ : Observed at approximately 411 nm.

• 1A1g​→1T2g​ : Observed at approximately 518 nm 2.

Additionally, a weak shoulder corresponding to the spin-forbidden 1A1g​→3T1g​ transition can be observed near 680 nm. If the sample is improperly prepared in pure water, these peaks will blue-shift toward 311 nm and 396 nm, characteristic of the [Rh(H₂O)₆]³⁺ complex 2.

Table 1: UV-Vis Spectral Assignments for Rh(III) Octahedral Complexes

Complex	Ligand Field Strength	1A1g​→1T1g​ (nm)	1A1g​→1T2g​ (nm)	1A1g​→3T1g​ (nm)
[RhCl₆]³⁻	Weak (Cl⁻ is π -donor)	~411	~518	~680 (Weak)
[Rh(H₂O)₆]³⁺	Stronger (H₂O is σ -donor)	~311	~396	Not resolved

Vibrational Spectroscopy (Raman & IR)

While UV-Vis probes the electronic structure, Raman and Infrared (IR) spectroscopy validate the physical integrity of the coordination sphere. The [RhCl₆]³⁻ anion possesses perfect Oh​ symmetry, yielding highly specific metal-ligand vibrational modes.

The totally symmetric Rh-Cl stretching mode ( ν(RhCl) , A1g​ ) is highly Raman active and is definitively assigned to a prominent band at 319 cm⁻¹ 4. Monitoring this peak is the most direct method to confirm the absence of bridging chlorides or polymeric Rh species in the solid state.

Table 2: Key Vibrational Modes of [RhCl₆]³⁻

Vibrational Mode	Symmetry	Activity	Wavenumber (cm⁻¹)	Physical Origin
ν(Rh−Cl) stretch	A1g​	Raman Active	~319	Symmetric Rh-Cl bond stretching
δ(Cl−Rh−Cl) bend	T2g​	Raman Active	~170 - 190	Cl-Rh-Cl angle deformation
ν(Rh−Cl) stretch	T1u​	IR Active	~240 - 260	Asymmetric Rh-Cl stretching

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal check to prevent the propagation of speciation errors.

Protocol 1: Matrix-Controlled Sample Preparation & UV-Vis Acquisition

Goal: Isolate and measure the pure electronic transitions of the [RhCl₆]³⁻ anion.

• Matrix Preparation: Prepare a 6.5 M HCl solution using trace-metal grade hydrochloric acid and ultrapure water (18.2 MΩ·cm).

  • Causality: A massive excess of chloride ions shifts the Le Chatelier equilibrium entirely toward the hexachloro species, actively suppressing aquation 3.

• Dissolution & Equilibration: Dissolve Na₃[RhCl₆] powder into the HCl matrix to achieve a concentration of ~2.0 mM. Allow the solution to equilibrate at 25°C for 1 hour.

  • Causality: Rh(III) is kinetically inert; thermal equilibration ensures any transient mixed-ligand species formed during initial solvation are fully converted back to [RhCl₆]³⁻.

• Baseline Correction: Blank the UV-Vis spectrophotometer using the exact 6.5 M HCl matrix.

  • Causality: High concentrations of HCl absorb heavily in the deep UV region. Matrix matching prevents severe baseline artifacts.

• Acquisition & Self-Validation: Scan the sample from 300 nm to 800 nm.

  • System Check: Locate the 1A1g​→1T1g​ peak. If the peak is observed below 405 nm, aquation has occurred. The system validates itself: a blue-shift dictates the immediate addition of concentrated HCl to restore speciation before recording the final data.

• Spectral Deconvolution (Optional): If working in lower chloride concentrations, apply Principal Component Analysis (PCA) and Multivariate Curve Resolution (MCR) to deconvolute the overlapping spectra of mixed aquo-chloro species 5.

Self-validating experimental workflow for UV-Vis spectroscopic characterization.

Protocol 2: Solid-State Raman Characterization

Goal: Confirm the Oh​ symmetry and structural integrity of the solid precursor.

• Sample Mounting: Place a few crystals of Na₃[RhCl₆] onto a clean quartz slide. Avoid glass slides to prevent fluorescence interference.

• Laser Excitation Setup: Utilize a 532 nm or 785 nm excitation laser at low power (<5 mW at the sample).

  • Causality: High laser power can induce localized thermal degradation or photoreduction of Rh(III) to Rh(0), destroying the sample and altering the spectrum.

• Acquisition: Focus the spectrometer on the 100–500 cm⁻¹ region.

  • System Check: Isolate the A1g​ symmetric stretch at ~319 cm⁻¹. The presence of split peaks in this region indicates a breakdown of Oh​ symmetry, implying sample degradation or hydration anomalies 4.

Conclusion

The accurate spectroscopic characterization of sodium hexachlororhodate(III) is entirely dependent on controlling its coordination chemistry. By recognizing the causality between chloride concentration, ligand exchange, and ligand field splitting, researchers can establish robust, self-validating analytical workflows. Strict adherence to matrix control (>6 M HCl) ensures the isolation of the [RhCl₆]³⁻ electronic transitions at 411 nm and 518 nm, while low-power Raman spectroscopy at 319 cm⁻¹ guarantees the structural verification of the solid precursor.

References

• Mesoporous metallic rhodium nanoparticles Source: bilkent.edu.tr URL:[Link]

• Synthesis of Atomically Dispersed Rh Catalysts on Oxide Supports via Strong Electrostatic Adsorption and Characterization by Cryogenic Infrared Spectroscopy Source: acs.org URL:[Link]

• Synthesis and Crystal Chemistry of Octahedral Rhodium(III) Chloroamines Source: scispace.com URL:[Link]

• Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids Source: nih.gov URL:[Link]

Sources

• 1. CAS 14972-70-4: Trisodium hexachlororhodate | CymitQuimica [cymitquimica.com]
• 2. yoksis.bilkent.edu.tr [yoksis.bilkent.edu.tr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Exact Molecular Weight and Hydration States of Sodium Hexachlororhodate (Na₃RhCl₆)

Target Audience: Analytical Chemists, Process Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Protocol Standard

Executive Summary

Sodium hexachlororhodate(III) (Na₃RhCl₆) is a critical transition metal complex utilized extensively as a homogeneous catalyst precursor in pharmaceutical synthesis and advanced materials engineering[4]. However, one of the most pervasive failure modes in catalytic scale-up is stoichiometric miscalculation due to unrecognized shifts in the compound's hydration state. Because rhodium is a highly hygroscopic coordination center, Na₃RhCl₆ readily transitions between anhydrous, monohydrate, and dodecahydrate forms.

As a Senior Application Scientist, I frequently observe batch failures stemming from the assumption of an anhydrous molecular weight (384.59 g/mol ) when the bulk material has actually absorbed atmospheric moisture to form a dodecahydrate (600.77 g/mol )[1, 2]. This whitepaper delineates the exact molecular weights of these hydration states, the thermodynamic causality behind their transitions, and a self-validating analytical protocol to quantify water content prior to catalytic deployment.

Chemical Identity and Stoichiometric Criticality

In drug development, rhodium-catalyzed asymmetric hydrogenations and cross-coupling reactions require precise molar equivalents. The exact molecular weight of anhydrous sodium hexachlororhodate(III) is 384.59 g/mol [1].

However, the compound's crystal lattice contains interstitial voids that readily accommodate water molecules. Water acts as a competing ligand; in high-humidity environments, aquation occurs where water molecules either adsorb to the surface or directly coordinate with the Rh(III) center, displacing chloride ions or expanding the lattice [3]. If a process scientist weighs 100 grams of what they assume is anhydrous Na₃RhCl₆ (containing ~26.76 g of Rh), but the material is actually the dodecahydrate form, they are only delivering ~17.13 g of Rh. This 36% deficit in catalyst loading inevitably leads to incomplete reaction conversions and elevated impurity profiles.

Quantitative Hydration Data

To prevent stoichiometric errors, all quantitative data regarding the common hydration states of Na₃RhCl₆ are summarized in the table below:

Hydration State	Chemical Formula	Exact Molecular Weight ( g/mol )	Rhodium Mass Fraction (%)	Physical Appearance
Anhydrous	Na₃RhCl₆	384.59	26.76%	Red-orange powder
Monohydrate	Na₃RhCl₆·H₂O	402.61	25.56%	Red crystalline powder
Dodecahydrate	Na₃RhCl₆·12H₂O	600.77	17.13%	Deep red crystals

Thermodynamic Profiles of Hydration Shifts

The transition between hydration states is not random; it is driven by the thermodynamic equilibrium between the vapor pressure of water in the surrounding environment and the coordination affinity of the Rh(III) complex.

• Ambient Moisture (Surface Adsorption): Brief exposure to ambient air (40-60% Relative Humidity) rapidly converts the anhydrous powder to a monohydrate.

• High Humidity (Lattice Coordination): Prolonged exposure or crystallization from aqueous solutions yields the dodecahydrate [2].

• Thermal Desorption: Reverting to the anhydrous state requires high heat (>150°C) under vacuum to break the hydrogen bonds and coordination linkages without decomposing the hexachlororhodate anion.

Thermodynamic transitions between sodium hexachlororhodate hydration states.

Self-Validating Analytical Protocol: TGA-MS

To accurately determine the hydration state of a specific batch, standard Karl Fischer (KF) titration is fundamentally flawed. KF requires dissolving the sample, which can induce ligand exchange or incomplete dissolution of the coordination complex, skewing the results.

Instead, Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) is the gold standard. TGA measures the exact mass lost during heating, while the MS ensures the mass lost is exclusively water (m/z 18) and not hydrochloric acid (m/z 36) resulting from thermal degradation.

Step-by-Step Methodology

This protocol is designed as a self-validating system , meaning each step contains an internal control loop to verify its success before proceeding.

Step 1: System Calibration (The Control Loop)

• Action: Run a standard sample of Calcium Oxalate Monohydrate ( CaC2​O4​⋅H2​O ).

• Self-Validation Check: The TGA must record exactly a 12.3% mass loss between 100°C and 200°C. If the deviation is >0.1%, the microbalance is out of calibration and the run is aborted.

Step 2: Inert Sample Preparation

• Action: Transfer 10–15 mg of Na₃RhCl₆ into an alumina TGA crucible inside an argon-filled glovebox to prevent atmospheric moisture absorption during prep.

• Self-Validation Check: The glovebox hygrometer must read < 1 ppm H2​O prior to opening the sample vial.

Step 3: TGA-MS Execution

• Action: Heat the sample at a ramp rate of 10°C/min from 25°C to 300°C under a continuous dry Nitrogen purge (50 mL/min).

• Self-Validation Check: Monitor the MS baseline. The signal for m/z 18 (water) must remain flat before 40°C. If an early peak appears, the purge gas is contaminated.

Step 4: Data Analysis and Stoichiometric Calculation

• Action: Integrate the mass loss curve between 50°C and 200°C.

• Self-Validation Check: Cross-reference the MS data. If m/z 36 (HCl) is detected, the complex has degraded, invalidating the hydration calculation. If only m/z 18 is detected, compare the mass loss percentage against theoretical values (e.g., ~36.0% mass loss confirms the dodecahydrate state).

TGA-MS protocol workflow for precise hydration state quantification.

Implications for Scale-Up and Catalyst Poisoning

Understanding the exact molecular weight and hydration state of Na₃RhCl₆ goes beyond simple math; it is a matter of chemical viability. In moisture-sensitive organometallic catalytic cycles (such as those utilizing Grignard reagents or sensitive phosphine ligands), introducing a dodecahydrate precursor will instantly hydrolyze the active reagents. The coordinated water acts as a catalyst poison, terminating the catalytic cycle before it begins.

By utilizing the TGA-MS protocol outlined above, process scientists can definitively calculate the exact moles of Rh(III) present and ensure that thermal desorption protocols have successfully yielded the anhydrous 384.59 g/mol complex prior to reactor charging.

References

• Title: SAFETY DATA SHEET - Sodium hexachlororhodate(III) dodecahydrate Source: Fisher Scientific URL: [Link]

Protocols & Analytical Methods

Application Note: Sodium Hexachlororhodate(III) Hydrate as a Precursor for Homogeneous and Colloidal Catalysts

Executive Summary & Chemical Profile

In the design of advanced catalytic systems, the choice of metal precursor dictates the thermodynamic and kinetic pathways of catalyst formation. Sodium hexachlororhodate(III) hydrate (Na₃[RhCl₆]·xH₂O) is a highly soluble, stable inorganic complex that serves as a premier source of Rh(III) for both molecular homogeneous catalysts and colloidal nanocatalysts.

Unlike anhydrous rhodium(III) chloride, which often exists as a poorly defined mixture of polymeric species with bridging chlorides, Na₃[RhCl₆] dissociates completely in aqueous and polar organic media to yield discrete, mononuclear [RhCl₆]³⁻ anions (1[1]). This mononuclearity is the critical variable that allows researchers to achieve precise kinetic control over ligand substitution and metal reduction.

Mechanistic Causality: Why Na₃[RhCl₆]?

The transition from a metal salt to an active catalytic species involves complex coordination chemistry. The causality behind selecting Na₃[RhCl₆] over other precursors lies in its predictable behavior in solution:

• Uniform Reduction Kinetics: In the synthesis of colloidal nanocatalysts (which operate in a pseudo-homogeneous regime), the discrete [RhCl₆]³⁻ anions reduce at a uniform, predictable rate. This prevents the "burst-and-stop" secondary nucleation that causes polydispersity, allowing for the precise shape-control of Rh nanocubes and octahedra (2[2]).

• Predictable Ligand Exchange: For molecular homogeneous catalysts, the predictable octahedral geometry allows for precise, step-wise ligand substitution. This facilitates the formation of transient hydridic intermediates without the interference of polymeric Rh-Cl-Rh bridges (3[3]).

Caption: Reaction pathways of Na₃[RhCl₆] to molecular and colloidal homogeneous catalysts.

Protocol I: Synthesis of Molecular Rh(III) Hydride Catalysts

This protocol details the generation of Rh(III) hydride complexes, which are highly active homogeneous catalysts for the hydrogenation of olefins. The use of Na₃[RhCl₆] ensures that the primary reduction involves a clean two-electron step, forming the necessary hydrido-rhodium species (3[3]).

Step-by-Step Methodology

• Precursor Dissolution: Dissolve 1.0 mmol of Na₃[RhCl₆]·xH₂O in 20 mL of degassed, deionized water/ethanol (1:1 v/v) under an inert argon atmosphere. Causality: Degassing prevents the premature oxidation of the incoming ligands and the resulting hydride.

• Ligand Substitution: Slowly add 3.5 mmol of the desired coordinating ligand (e.g., triphenylphosphine or a targeted amine) while stirring at 60 °C for 2 hours. The solution will transition from a deep red/ruby color to a lighter orange/yellow, indicating the successful displacement of chloride ions and the formation of the [RhCl₃L₃] intermediate.

• Hydride Formation: Introduce a catalytic amount of a reducing agent (e.g., dilute hydrazine monohydrate or bubble H₂ gas directly into the solution) for 30 minutes.

• Isolation & Self-Validation:

  • Validation Checkpoint: Extract an aliquot and perform ¹H NMR spectroscopy. A successful synthesis is self-validated by the appearance of a highly shielded resonance peak in the negative ppm range (typically -10 to -20 ppm), confirming the presence of the Rh-H bond.

  • Isolation: Precipitate the complex by cooling the solution to 0 °C, filter under argon, and wash with cold ethanol.

Protocol II: Kinetically Controlled Synthesis of Colloidal Rh Nanocubes

Colloidal Rh nanocubes act as highly potent, pseudo-homogeneous catalysts for CO oxidation and oxygen evolution reactions. To achieve a monodisperse 4.5 nm cubic morphology, the reduction kinetics of Na₃[RhCl₆] must be tightly controlled using a polyol process (2[2]).

Step-by-Step Methodology

• Environmental Stabilization: In a 50 mL three-neck flask, combine 13 mL of Ethylene Glycol (EG), 133 mg of Poly(vinylpyrrolidone) (PVP, MW ≈ 55,000), 52.8 mg of L-ascorbic acid (AA), and 108 mg of Potassium Bromide (KBr). Heat the mixture to 140 °C under magnetic stirring (380 rpm) for 1 hour.

  • Causality: EG acts as the solvent and a mild reducing agent. PVP provides steric stabilization to prevent agglomeration. KBr is the critical shape-directing agent; Br⁻ ions selectively adsorb onto the {100} facets of the growing Rh crystal, lowering their surface energy and forcing the crystal into a cubic shape.

• Kinetically Controlled Injection: Dissolve 46.2 mg of Na₃[RhCl₆] in 6 mL of EG. Using a programmable syringe pump, inject this precursor solution into the heated flask at a rate of 60 mL/h for the first 1.1 mL, and then drop the rate to 4 mL/h for the remaining 4.9 mL.

  • Causality: The rapid initial injection creates a burst of seed nuclei. The subsequent ultra-slow injection ensures the concentration of Rh(0) monomers remains below the critical threshold for secondary nucleation, forcing all new Rh atoms to deposit onto the existing seeds.

• Quenching & Self-Validation:

  • After 3 hours, quench the reaction by immersing the flask in an ice-water bath.

  • Validation Checkpoint: The resulting colloidal suspension should be a dark, clear brown without visible macroscopic precipitation. Centrifuge the product (washed with acetone and ethanol). Analyze via Transmission Electron Microscopy (TEM) to confirm the 4.5 ± 0.4 nm cubic morphology.

Caption: Step-by-step workflow for the kinetically controlled synthesis of Rh nanocubes.

Quantitative Data Summary

The table below summarizes the critical synthesis parameters and outcomes when utilizing Na₃[RhCl₆] as a precursor across different catalytic paradigms (2[2], 4[4], 3[3]).

Catalyst Product	Morphology / State	Solvent System	Reducing Agent	Shape-Directing Agent	Primary Application
Rh(III) Hydrides	Molecular (Soluble)	Water / Ethanol	H₂ or Hydrazine	N/A (Ligand Directed)	Homogeneous Hydrogenation
Rh Nanocubes	4.5 nm Colloidal	Ethylene Glycol	Ascorbic Acid (AA)	KBr (Caps {100} facets)	CO Oxidation / OER
Rh-Pd Alloy	Octahedral Colloidal	Ethylene Glycol	Ascorbic Acid (AA)	None (Kinetic Control)	Oxygen Reduction Reaction

References

• CymitQuimica.CAS 14972-70-4: Trisodium hexachlororhodate.
• Journal of the American Chemical Society.Kinetically Controlled Synthesis of Rhodium Nanocrystals with Different Shapes and a Comparison Study of Their Thermal and Catalytic Properties.
• Nanoscale (RSC Publishing).Synthesis of Rh-Pd cubes and octahedrons.
• Imperial College London (Spiral Repository).SOME STUDIES OF THE HYDRIDES OF TRANSITION METAL COMPLEXES.

Sources

• 1. CAS 14972-70-4: Trisodium hexachlororhodate | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Note: Protocols for Handling Sodium Hexachlororhodate(III) Hydrate in an Inert Atmosphere

Introduction: The Challenge of a Hygroscopic Catalyst Precursor

Sodium hexachlororhodate(III) hydrate (Na₃RhCl₆·xH₂O) is a pivotal precursor in the synthesis of rhodium-based catalysts, which are instrumental in a myriad of chemical transformations, including hydrogenations, hydroformylations, and various carbon-carbon bond-forming reactions. Its utility is, however, matched by its primary handling challenge: the compound is hygroscopic and its hydrate nature implies that the precise water content can be variable. For reactions sensitive to water or atmospheric oxygen, rigorous control of the experimental environment is not merely a recommendation—it is a prerequisite for reproducibility and success.

The presence of water can poison catalysts, alter reaction kinetics, or lead to the formation of undesirable byproducts. Similarly, certain rhodium catalytic cycles may involve intermediates that are sensitive to oxidation. Therefore, the manipulation of sodium hexachlororhodate(III) hydrate requires the exclusion of ambient air (oxygen and moisture) through the use of inert atmosphere techniques. This guide provides a detailed framework and step-by-step protocols for handling this compound using standard laboratory inert atmosphere equipment: the glovebox and the Schlenk line.

Compound Profile and Safety Considerations

A thorough understanding of the material's properties is fundamental to its safe and effective handling.

Physical and Chemical Properties

Property	Value	Source
Chemical Formula	Na₃RhCl₆·xH₂O	[1]
CAS Number	14972-70-4	[1][2]
Molecular Weight	384.59 g/mol (anhydrous basis)	[1][2]
Appearance	Solid, Crystalline Powder	[3]
Solubility	Soluble in water.	[4]
Stability	Stable under normal conditions.	[4]
Incompatible Materials	Strong oxidizing agents.	[4]
Hazardous Decomposition	Upon heating, may produce hydrogen chloride, sodium oxides, and rhodium oxide fumes.[3][4]

Hazard Analysis and Personal Protective Equipment (PPE)

While not classified as hazardous under US OSHA Hazard Communication Standard 2024, good laboratory practice dictates cautious handling.[4] The toxicological properties have not been fully investigated.[4]

• Eye Contact: May cause irritation. Always wear appropriate safety glasses with side shields or chemical safety goggles.[4]

• Skin Contact: May cause irritation upon prolonged contact. Wear nitrile gloves and a lab coat. Ensure gloves are inspected before use.[3]

• Inhalation: Inhalation of dust should be avoided. Handle in a well-ventilated area or within contained apparatus like a glovebox.[5]

• Ingestion: Do not eat, drink, or smoke in the laboratory.[3]

Always consult the most current Safety Data Sheet (SDS) from your supplier before commencing work.[3][4]

Core Principles of Inert Atmosphere Handling

The primary goal is to create a working environment free of O₂ and H₂O. This is achieved using two primary pieces of equipment.

• Glovebox: A sealed chamber continuously purged with a purified inert gas (typically argon or nitrogen). It provides the most controlled environment for handling highly sensitive materials, allowing for complex manipulations as if on an open bench. The internal atmosphere is maintained at very low levels of O₂ and H₂O (often <1 ppm).

• Schlenk Line: A dual-manifold apparatus connected to both a vacuum source and an inert gas source.[6] It allows for the manipulation of air-sensitive materials in standard laboratory glassware (Schlenk flasks) through cycles of evacuation and backfilling with inert gas.[6][7] This technique is ideal for running reactions and solvent-based work.

Protocol 1: Glovebox Operations for Solids Handling

The glovebox is the preferred method for weighing and preparing solid samples of sodium hexachlororhodate(III) hydrate due to the complete exclusion of the ambient atmosphere.

Pre-Entry Preparations: The Antechamber Purge

Causality: The antechamber is the critical gateway to the main chamber. Improper purging is the most common source of atmospheric contamination. Multiple vacuum/refill cycles are necessary to remove adsorbed atmospheric gases and moisture from the surfaces of all items being introduced.[8]

Step-by-Step Protocol:

• Place all necessary items (spatulas, weigh boats, vials, the sealed container of Na₃RhCl₆·xH₂O, etc.) into the antechamber. Ensure all glassware has been oven-dried (>120 °C for several hours) and allowed to cool in a desiccator before placement.[9][10]

• Seal the outer antechamber door securely.

• Begin the purging process. A typical automated cycle involves evacuating the antechamber to a low pressure (<1 mbar) and refilling it with the glovebox's inert gas.[10]

• Perform a minimum of three purge cycles. For highly sensitive work, 5-10 cycles are recommended.[9] Porous materials like tissues should be degassed for longer periods.[8]

• After the final refill cycle, wait a few minutes for the antechamber atmosphere to equilibrate before opening the inner door.

Weighing and Aliquoting

Causality: Static electricity can be a significant issue in the dry environment of a glovebox, making the handling of fine powders difficult. Using anti-static weigh boats and ensuring proper grounding of the balance can mitigate this.

Step-by-Step Protocol:

• Slowly insert your hands into the glovebox gloves to avoid drastic pressure changes.[8] It is good practice to wear a secondary pair of nitrile gloves inside the box gloves for an extra layer of protection.[11]

• Transfer the items from the antechamber to the main glovebox workspace.

• Tare the analytical balance with your destination vial or weigh boat.

• Carefully open the main container of sodium hexachlororhodate(III) hydrate.

• Using a clean, dry spatula, transfer the desired amount of the solid to the tared container.

• Securely seal the destination vial and the main stock container. It is good practice to wrap the cap junction with electrical tape or paraffin film for long-term storage.

• Clean any spills on the balance and surrounding workspace immediately. Remove all waste from the glovebox via the antechamber after your session.[11]

Protocol 2: Schlenk Line Operations

When a glovebox is unavailable or when setting up a reaction in a flask, Schlenk line techniques are essential.

Preparing Glassware

Causality: Residual moisture adsorbed on the surface of glassware is a primary contaminant. Heating under vacuum effectively removes this water layer, ensuring an inert environment.

Step-by-Step Protocol:

• Assemble your oven-dried Schlenk flask with a magnetic stir bar inside. Lightly grease the ground glass joints to ensure a good seal under vacuum.[7]

• Attach the flask to a port on the Schlenk line.

• Ensure the stopcock is open to the vacuum manifold and closed to the inert gas line.

• Open the port to the flask and begin evacuating.

• Gently heat the entire surface of the flask with a heat gun while under vacuum for several minutes. You may see condensation initially form and then disappear as it is removed by the vacuum pump.

• Allow the flask to cool to room temperature under vacuum.

• Close the flask's stopcock to the vacuum manifold.

• Switch the Schlenk line port from vacuum to inert gas.

• Carefully open the flask's stopcock to the inert gas line, admitting the gas slowly to prevent disturbing any solids inside. You should observe a positive flow of gas through the line's oil bubbler.[12]

• This process constitutes one "cycle." For rigorous work, repeat this evacuation/backfill cycle three times.[6]

Transferring the Solid Under Positive Pressure

Causality: A "positive pressure" or "counterflow" of inert gas flowing out of the flask prevents air from diffusing into the vessel when it is briefly opened.[6]

Step-by-Step Protocol:

• Ensure the prepared Schlenk flask is under a slight positive pressure of inert gas (indicated by a steady, slow bubbling rate in the oil bubbler).

• Briefly remove the glass stopper or septum from the sidearm of the flask. The outflowing inert gas will prevent air from entering.

• Quickly add the pre-weighed sodium hexachlororhodate(III) hydrate (weighed in a glovebox or rapidly on the open bench if brief air exposure is tolerable for the application) through the opening using a powder funnel.

• Reseal the flask with the stopper or septum.

• To ensure the atmosphere is pure, you may perform one or two more evacuation/backfill cycles (being careful not to pull the fine powder into the vacuum line).

Workflow and Decision Diagram

The choice between a glovebox and a Schlenk line often depends on the specific task and the sensitivity of the reagents.

Fig 1. Decision workflow for handling Na₃RhCl₆·xH₂O.

References

• An Illustrated Guide to Schlenk Line Techniques. Organometallics - ACS Publications. [Link]

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific. [Link]

• An Illustrated Guide to Schlenk Line Techniques. ACS Publications. [Link]

• Schlenk line - Wikipedia. Wikipedia. [Link]

• Rhodium containing solutions.

• Schlenk Line Standard Operating Procedure. University of Pennsylvania. [Link]

• RHODIUM CAS Number - HAZARD SUMMARY. New Jersey Department of Health. [Link]

• Sodium hexachlororhodate(III) dihydrate. PubChem. [Link]

• Rhodium - ESPI Metals. ESPI Metals. [Link]

• Rhodium - Purdue Physics department. Purdue University. [Link]

• Standard Operating Procedure: Glovebox Operation. Michigan State University Chemistry. [Link]

• GLOVEBOX STANDARD OPERATING PROCEDURES. Liu Laboratory, University of Pittsburgh. [Link]

• Section 5.21 Title: Glovebox Use. Berry Group, University of Wisconsin-Madison. [Link]

• Sodium hexachloroiridate(III) - Wikipedia. Wikipedia. [Link]

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• 1. strem.com [strem.com]
• 2. ヘキサクロロロジウム酸（III）ナトリウム | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.nl [fishersci.nl]
• 4. fishersci.com [fishersci.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Schlenk line - Wikipedia [en.wikipedia.org]
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• 8. ossila.com [ossila.com]
• 9. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 10. GLOVEBOX STANDARD OPERATING PROCEDURES — Liu Laboratory [weiliulab.org]
• 11. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 12. chemistry.unm.edu [chemistry.unm.edu]

sodium hexachlororhodate(iii) hydrate in electrochemical plating applications

Application Note: Advanced Electrochemical Deposition of Rhodium using Sodium Hexachlororhodate(III) Hydrate

Abstract For researchers in materials science, catalytic chemistry, and medical device development, the electrodeposition of rhodium (Rh) offers unparalleled wear resistance, electrical conductivity, and catalytic activity. This application note details the mechanistic principles and step-by-step protocols for utilizing Sodium hexachlororhodate(III) hydrate ( Na3​RhCl6​⋅xH2​O ) as the primary plating precursor. By emphasizing electrochemical causality and in-situ validation, this guide ensures highly reproducible, high-purity rhodium films and nanoclusters.

Mechanistic Principles of Rh(III) Electrocrystallization

The selection of the rhodium precursor fundamentally dictates the thermodynamic stability and kinetic pathways of the plating bath. While sulfate and perchlorate-based baths are common in general electrochemistry, perchlorate ions can undergo parasitic electroreduction to chloride at within the exact potential window required for rhodium deposition[1].

To circumvent this, Na3​RhCl6​⋅xH2​O is utilized. The natural aquation of the hexachlororhodate complex introduces chloride ions into the solution, making NaCl the thermodynamically ideal [1]. The electroreduction of this complex follows a highly efficient, direct three-electron transfer process:

RhCl63−​+3e−→Rh0+6Cl−

Beyond bulk film deposition, this specific precursor is also the standard for synthesizing advanced catalytic nanostructures, such as rhodium nanocubes and core-shell nanocrystals used in hydrogen fuel cells and the preferential[2],[3].

Bath Chemistry and Operating Parameters

To achieve a defect-free microcrystalline structure, the bath parameters must be tightly controlled to suppress the competing Hydrogen Evolution Reaction (HER).

Table 1: Optimized Bath Composition and Electroplating Parameters

Parameter	Optimal Value / Range	Mechanistic Rationale
Precursor	Na3​RhCl6​⋅xH2​O (2–5 mM)	Provides stable RhCl63−​ complexes; highly soluble in aqueous media.
Supporting Electrolyte	0.1 M NaCl	Prevents parasitic reduction (unlike perchlorates) and matches the natural aquation products of the precursor[1].
pH	4.0	Suppresses the Hydrogen Evolution Reaction (HER) while preventing the precipitation of [1].
Temperature	25°C – 32°C	Balances deposition kinetics with film brightness. Higher temps increase conductivity but can induce haze[4].
Deposition Potential	-0.100 V to -0.450 V (vs. Ag/AgCl)	Drives the 3-electron reduction. Potentials more negative than -0.450 V trigger massive HER deviations[1].

Experimental Workflow Visualization

Workflow for Rhodium Electrodeposition using Sodium Hexachlororhodate(III).

Step-by-Step Experimental Protocol

Phase 1: Substrate Preparation & Surface Activation

Causality: Electrodeposition is acutely sensitive to surface energy. Organic residues or native oxides act as dielectric shields, forcing current to concentrate on active micro-sites. This results in nodular, dendritic growth rather than a conformal film.

• Ultrasonic Degreasing: Submerge the substrate (e.g., polycrystalline gold, platinum, or medical-grade titanium alloy) in a sequence of acetone, ethanol, and Milli-Q water (5 minutes each) under ultrasonic agitation.

• Acid Activation: Immerse the substrate in a dilute sulfuric acid ( H2​SO4​ ) bath for 30–60 seconds to strip native oxides and [4].

• Self-Validation (Water-Break Test): Rinse the substrate with Milli-Q water. If the water beads up, hydrophobic organic contaminants remain. Repeat Step 1 until a continuous, unbroken film of water forms across the entire surface.

Phase 2: Bath Formulation & Deoxygenation

Causality: Maintaining a precise pH of 4.0 is the linchpin of this protocol. A lower pH exponentially accelerates HER, causing hydrogen embrittlement in the film, while a higher pH risks the irreversible precipitation of rhodium hydroxides.

• Electrolyte Base: Dissolve 0.1 M NaCl in Milli-Q water.

• Precursor Integration: Add Na3​RhCl6​⋅xH2​O to achieve a concentration of 2 to 5 mM.

• pH Calibration: Titrate the solution to exactly pH 4.0 using dilute HCl or NaOH [1].

• Deoxygenation: Purge the bath with purified Nitrogen ( N2​ ) gas for 20 minutes prior to plating. This expels dissolved oxygen, preventing parasitic oxygen reduction reactions from skewing the [1].

Phase 3: Potentiostatic Electrodeposition

Causality: Galvanostatic (constant current) plating can inadvertently force the cathode potential into the HER regime if the local rhodium concentration at the boundary layer depletes. Potentiostatic (constant voltage) control ensures the driving force remains strictly within the RhCl63−​ reduction window.

• Cell Setup: Assemble a three-electrode cell using a platinized titanium anode (counter electrode)[4], an Ag/AgCl reference electrode, and the activated substrate as the working electrode.

• Deposition: Apply a constant potential between -0.100 V and -0.450 V[1].

• Mass Transport: Maintain mild magnetic stirring (e.g., 200 rpm) to continuously replenish the diffusion layer with RhCl63−​ ions.

Phase 4: In-Situ Quality Control & Validation

Causality: A self-validating protocol requires real-time confirmation that the applied charge is exclusively reducing rhodium (100% Faradaic efficiency).

• EQCM Monitoring: Utilize an Electrochemical Quartz Crystal Microbalance (EQCM) to monitor the resonant frequency shift of the substrate during deposition.

• Sauerbrey Equation Analysis: Calculate the mass increase relative to the cathodic charge. A proportionality of approximately 33.9 g per mole of electrons confirms a pure process[1]. Any significant deviation from this value indicates HER interference, signaling that the applied potential is too negative.

Field-Proven Troubleshooting

• Powdery or "Burned" Deposits:

  • Mechanism: The deposition rate has exceeded the mass transfer rate of RhCl63−​ to the cathode, leading to diffusion-limited dendritic growth.

  • Corrective Action: Decrease the overpotential (make it less negative), increase bath agitation, or slightly elevate the bath temperature (up to 32°C) to improve [4].

• Excessive Gas Evolution at the Cathode:

  • Mechanism: The applied potential has breached the (more negative than -0.450 V)[1].

  • Corrective Action: Immediately halt deposition. Adjust the working potential to be more positive and verify that the bath pH has not drifted below 4.0.

References

• Electrocrystallization of Rhodium Clusters on Thiolate-Covered Polycrystalline Gold Source: Langmuir (ACS Publications) URL:[Link]

• Facile Synthesis of Pd–Pt Alloy Nanocages and Their Enhanced Performance for Preferential Oxidation of CO in Excess Hydrogen Source: ACS Nano (ACS Publications) URL:[Link]

• Precious Metal Electroplating In the Gold Jewelry Manufacturing Environment Source: The Santa Fe Symposium URL:[Link]

• Rh@Au Core–Shell Nanocrystals with the Core in Tensile Strain and the Shell in Compressive Strain Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rh@Au Core–Shell Nanocrystals with the Core in Tensile Strain and the Shell in Compressive Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. static1.squarespace.com [static1.squarespace.com]

catalytic hydrogenation using sodium hexachlororhodate(iii) hydrate derivatives

Application Note: Advanced Catalytic Hydrogenation Using Sodium Hexachlororhodate(III) Hydrate Derivatives

Executive Summary

Sodium hexachlororhodate(III) (Na₃RhCl₆) and its hydrate derivatives are premier precursors for the bottom-up synthesis of highly active, shape-controlled rhodium (Rh) nanocatalysts[1]. Due to its excellent solubility and predictable reduction kinetics, Na₃RhCl₆ enables the precise engineering of Rh nanostructures—such as ultrathin nanosheets, wavy nanowires, and concave tetrahedra—that exhibit extraordinary turnover frequencies (TOFs) in 2[2]. This application note details the mechanistic principles, validated synthesis protocols, and operational workflows for utilizing Na₃RhCl₆-derived catalysts in the selective hydrogenation of arenes and nitro compounds[2][3].

Mechanistic Principles & Precursor Causality

The catalytic efficacy of a heterogeneous Rh catalyst is fundamentally dictated by its surface atomic arrangement and the presence of high-energy facets (e.g., {111} and {100})[4].

• Precursor Selection: Unlike halogen-free precursors (e.g., Rh(acac)₃) which are often used for rapid nucleation, Na₃RhCl₆ provides a controlled reduction environment. The presence of chloride ions influences the oxidative etching and stabilization of specific facets during seed-mediated growth, allowing for fine-tuned morphological control[4].

• Defect Engineering: By employing structure-directing agents (like Polyvinylpyrrolidone (PVP) or citric acid) alongside Na₃RhCl₆, researchers can kinetically trap Rh atoms into anisotropic shapes. For instance, restricting diffusion to face sites via citric acid adsorption on {111} facets yields 5 with defect-rich surfaces[5]. These defects serve as catalytic "hot spots" that significantly lower the activation energy for H₂ dissociation and substrate adsorption[2][5].

Workflow & Pathway Visualization

Caption: Workflow of Na3RhCl6-derived Rh nanocatalyst synthesis and hydrogenation mechanism.

Validated Experimental Protocols

Protocol A: Synthesis of Ultrathin Rh Nanosheets via Polyol Reduction

This protocol leverages Na₃RhCl₆ to produce atomically thick Rh nanosheets, optimized for high-selectivity arene hydrogenation[3].

Materials: Na₃RhCl₆ hydrate, Polyvinylpyrrolidone (PVP, MW ~55,000), L-ascorbic acid, Ethylene glycol (EG).

Step-by-step Methodology:

• Solvent & Capping Agent Preparation: Dissolve 100 mg of PVP in 10 mL of anhydrous EG in a 25 mL glass vial. Stir magnetically at 400 rpm for 30 minutes to ensure complete dissolution.

  • Causality/Rationale: PVP acts as a steric stabilizer and selectively binds to specific Rh facets to induce 2D anisotropic growth[2].

• Precursor Integration: Add 10 mg of Na₃RhCl₆ hydrate and 20 mg of L-ascorbic acid to the solution. Sonicate for 15 minutes.

  • Causality/Rationale: L-ascorbic acid serves as a mild reducing agent, preventing premature bulk precipitation of Rh(0) and allowing kinetically controlled nucleation[2].

• Thermal Reduction: Transfer the vial to an oil bath preheated to 160 °C. Maintain the temperature for 4 hours under continuous stirring.

• Self-Validation Checkpoint: Monitor the color transition. The solution must shift from deep red/brown (Rh³⁺) to an opaque, dark black colloidal suspension (Rh⁰). If the solution remains brown, reduction is incomplete; verify the anhydrous nature of the EG and the integrity of the reducing agent.

• Isolation: Cool to room temperature. Add 30 mL of acetone to precipitate the nanosheets. Centrifuge at 10,000 rpm for 15 minutes. Wash the pellet three times with an ethanol/acetone mixture to remove residual PVP and unreacted precursor.

Protocol B: Selective Catalytic Hydrogenation of Phenol to Cyclohexanone

This protocol demonstrates the application of the synthesized Rh nanosheets in a high-value chemical transformation[3].

Step-by-step Methodology:

• Reactor Preparation: Load 5 mg of the synthesized Rh nanosheets and 1.0 mmol of phenol into a 50 mL stainless-steel autoclave reactor containing 10 mL of water (solvent).

• System Purging: Seal the reactor and purge with high-purity H₂ gas three times to displace ambient oxygen.

  • Causality/Rationale: O₂ competes for active sites and can oxidize the highly reactive Rh surface, severely depressing the turnover frequency.

• Pressurization & Reaction: Pressurize the reactor to 0.5 MPa with H₂. Stir the mixture at 800 rpm at room temperature (25 °C) for 1.5 hours[3].

• Self-Validation Checkpoint (Control): Run a parallel blank reaction containing phenol and solvent but no catalyst. GC-MS analysis of the blank must show 0% conversion, confirming that the reactor walls or stirrer are not contributing to background catalysis and validating the intrinsic activity of the Rh nanosheets.

• Product Analysis: Depressurize the reactor carefully. Extract the organic phase using ethyl acetate and analyze via Gas Chromatography-Mass Spectrometry (GC-MS) to determine conversion and selectivity.

Quantitative Data & Performance Metrics

The structural morphology of Na₃RhCl₆-derived catalysts directly dictates their catalytic efficiency. Table 1 summarizes the performance of various engineered Rh nanostructures.

Catalyst Morphology	Precursor	Target Reaction	Operating Conditions	Conversion (%)	Selectivity (%)	Ref
Ultrathin Nanosheets	Na₃RhCl₆	Phenol → Cyclohexanone	25 °C, 0.5 MPa H₂, 1.5 h	100.0	79.7	[3]
Wavy Nanowires (WNWs)	Na₃RhCl₆	Nitrobenzene → Aniline	Room Temp, 1 atm H₂, 50 min	~100.0	>99.0	[2]
Concave Tetrahedra	Na₃RhCl₆	Ammonia Borane Hydrolysis	25 °C, Aqueous, Dark	High (H₂ Yield)	N/A	[5]
Octahedral Nanocubes	Na₃RhCl₆	Syngas / CO Oxidation	Elevated Temp (up to 500 °C)	N/A (Thermal Stability)	N/A	[4]

Table 1: Comparative catalytic performance of shape-controlled Rh nanostructures synthesized from Na₃RhCl₆.

Troubleshooting & Optimization

• Agglomeration during Synthesis: If dynamic light scattering (DLS) or TEM reveals bulk Rh aggregation rather than controlled nanostructures, increase the PVP-to-Rh molar ratio. PVP passivates the high-energy facets, preventing Ostwald ripening[4].

• Low Hydrogenation Selectivity: In arene hydrogenation, over-reduction to fully saturated cycloalkanes (e.g., cyclohexanol from phenol) indicates excessive H₂ residence time or pressure. Reduce the H₂ pressure to 0.2 - 0.5 MPa to kinetically favor the desorption of the partially hydrogenated intermediate (cyclohexanone) before further reduction occurs[3].

References

• Journal of the American Chemical Society. Kinetically Controlled Synthesis of Rhodium Nanocrystals with Different Shapes and a Comparison Study of Their Thermal and Catalytic Properties. Available at:[Link]

• Nano Letters. High Density Catalytic Hot Spots in Ultrafine Wavy Nanowires. Available at:[Link]

• ACS Applied Nano Materials. Ultrathin Rh Nanosheets as a Catalyst for the Selective Hydrogenation of Phenol to Cyclohexanone. Available at:[Link]

• Chemistry of Materials. Aqueous Synthesis of Concave Rh Nanotetrahedra with Defect-Rich Surfaces: Insights into Growth-, Defect-, and Plasmon-Enhanced Catalytic Energy Conversion. Available at:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Doping and Surface Decoration of Semiconductor Nanomaterials with Sodium Hexachlororhodate(III) Hydrate

Executive Summary

The functionalization of semiconductor nanomaterials (e.g., TiO2​ , CdS , GaN , and perovskites) with noble metals is a critical strategy for advancing photocatalysis, solar-to-fuel conversion, and green chemistry. Utilizing sodium hexachlororhodate(III) hydrate ( Na3​RhCl6​⋅xH2​O ) as a highly soluble, stable precursor allows for precise rhodium (Rh) integration. This application note provides field-proven, self-validating protocols for the in-situ photodeposition of Rh nanoparticles and Rh/Cr2​O3​ core-shell cocatalysts. By detailing the causality behind each experimental parameter, this guide empowers researchers to optimize charge separation kinetics and maximize apparent quantum yields (AQY).

Mechanistic Grounding: The Role of Rhodium Integration

Rhodium integration fundamentally alters the electronic landscape of semiconductor nanomaterials through two primary mechanisms:

• Surface Decoration (Electron Sinks): Because the Fermi level of metallic Rh is lower than the conduction band of typical semiconductors, photogenerated electrons rapidly migrate to the Rh surface[1]. This spatial charge separation drastically extends the lifetime of electron-hole pairs. In advanced coevolution systems, such as CdS/TiO2​ panels, these Rh nanoparticles serve as critical reductive sites, enabling robust H2​ evolution while preventing the photocorrosion of the underlying matrix[1].

• The Core-Shell Paradigm ( Rh/Cr2​O3​ ): For overall water splitting or CO2​ reduction, bare Rh can inadvertently catalyze the undesirable back-reaction (e.g., H2​+21​O2​→H2​O ). To mitigate this, Na3​RhCl6​ is sequentially co-deposited with a chromium precursor to form a Rh/Cr2​O3​ core-shell structure. The amorphous Cr2​O3​ shell acts as a molecular sieve—permitting the diffusion of protons ( H+ ) to the Rh core while sterically hindering larger O2​ molecules[2]. This architecture has been instrumental in achieving high solar-to-hydrogen efficiencies in multi-band InGaN nanowires[2] and enhancing the conversion of CO2​ to CH4​ on GaN nanowires[3]. Furthermore, in perovskite systems like Pr-doped LaFeO3​ , loading RhCrOx​ cocatalysts drastically lowers the activation energy for proton reduction[4].

Caption: Mechanistic pathway of charge separation and catalytic reduction at the Rh-semiconductor interface.

Standardized Reagents & Materials

• Rhodium Precursor: Sodium hexachlororhodate(III) hydrate ( Na3​RhCl6​⋅xH2​O , Rh ~17.1 wt%). Note: Preferred over organometallic precursors due to high aqueous solubility and lack of inhibitory organic residues.

• Semiconductor Matrix: e.g., CdS nanowires, GaN arrays, or LaFeO3​ perovskite powders.

• Hole Scavenger: Anhydrous Methanol ( CH3​OH ) or Triethanolamine (TEOA).

• Shell Precursor: Potassium chromate ( K2​CrO4​ ) for Cr2​O3​ shell formation.

• Solvent: Milli-Q water (18.2 MΩ·cm).

Self-Validating Experimental Protocols

The following methodologies leverage the semiconductor's own photoactivity to reduce Rh3+ to Rh0 , ensuring that Rh nanoparticles are deposited precisely at the sites of electron accumulation.

Protocol A: In-Situ Photodeposition of Rh Nanoparticles

Objective: To selectively deposit metallic Rh at the electron-rich facets of the semiconductor.

• Suspension Preparation: Disperse 50 mg of the semiconductor powder in 140 mL of a 10 vol% aqueous methanol solution within a Pyrex photoreactor.

  • Causality: Methanol acts as a sacrificial hole scavenger. By rapidly oxidizing upon contact with photogenerated holes, it prevents electron-hole recombination and drives the equilibrium toward the reduction of Rh3+ .

• Precursor Introduction: Inject a precise volume of Na3​RhCl6​ aqueous solution to achieve the desired Rh loading (typically 0.5 to 1.0 wt% relative to the semiconductor mass).

• Deoxygenation: Seal the reactor and purge with high-purity Argon for 30 minutes, followed by vacuum evacuation.

  • Causality: Dissolved oxygen is a potent electron acceptor. Its rigorous removal is critical to ensure that photogenerated electrons are exclusively utilized for the reduction of Rh3+ to Rh0 , rather than forming superoxide radicals.

• Photoreduction: Illuminate the vigorously stirred (500 rpm) suspension using a 300 W Xenon lamp equipped with a λ>400 nm cutoff filter for 2 to 4 hours.

  • Validation Check: The suspension color will progressively darken (shifting to a deeper gray or brown), visually indicating the successful reduction and nucleation of metallic Rh nanoparticles.

• Isolation: Recover the functionalized photocatalyst via centrifugation (8000 rpm, 10 min). Wash iteratively with Milli-Q water and absolute ethanol to remove residual chlorides, then dry under vacuum at 60°C.

Protocol B: Synthesis of Rh/Cr2​O3​ Core-Shell Cocatalysts

Objective: To encapsulate the Rh core with a protective Cr2​O3​ layer to suppress back-reactions.

• Execute steps 1 through 4 of Protocol A . Do not isolate the powder.

• Inject an aqueous solution of K2​CrO4​ (typically 1.5 wt% Cr relative to the catalyst) directly into the sealed, oxygen-free reactor.

• Continue Xenon lamp irradiation for an additional 2 hours.

  • Causality: The pre-deposited Rh nanoparticles act as electron traps. Photogenerated electrons migrate to these Rh cores, where they reduce Cr6+ to Cr3+ , precipitating an amorphous Cr2​O3​ shell specifically over the Rh sites rather than randomly on the semiconductor surface.

Caption: Workflow for the photodeposition of Rh cocatalysts onto semiconductor nanomaterials.

Quantitative Benchmarks & Troubleshooting

The table below summarizes expected performance metrics across various semiconductor matrices utilizing Na3​RhCl6​ as the primary dopant/cocatalyst precursor.

Semiconductor Matrix	Cocatalyst Architecture	Precursor Combination	Primary Application	Performance Benchmark	Ref.
CdS/TiO2​ Panels	Rh@CrOx​	Na3​RhCl6​ + K2​CrO4​	H2​ Evolution	AQY ~24.6% (at 438 nm)	[1]
InGaN Nanowires	Rh/CrOx​ Core-Shell	Na3​RhCl6​ + K2​CrO4​	Overall Water Splitting	STH Efficiency ~5.2%	[2]
GaN Nanowires	Rh/Cr2​O3​	Na3​RhCl6​ + K2​CrO4​	CO2​ Reduction to CH4​	~3.5 μmol g⁻¹ h⁻¹	[3]
Pr-doped LaFeO3​	RhCrOx​	Na3​RhCl6​⋅12H2​O	H2​ Evolution	127 µmol h⁻¹ g⁻¹	[4]

Troubleshooting Guide

• Issue: Low Rh deposition efficiency.

  • Cause: Incomplete deoxygenation.

  • Solution: Extend Argon purge time to 45 minutes; ensure all reactor septa and seals are perfectly intact.

• Issue: Agglomeration of Rh nanoparticles (reduced surface area).

  • Cause: Excessive irradiation time or overly high precursor concentration.

  • Solution: Limit photodeposition time to a maximum of 2 hours; maintain initial Rh loading strictly below 1.5 wt%.

• Issue: High rate of back-reaction (water formation during overall water splitting).

  • Cause: Incomplete Cr2​O3​ shell formation.

  • Solution: Ensure K2​CrO4​ is added only after initial Rh deposition is complete, allowing the bare Rh to act as the sole nucleation site for Cr3+ precipitation.

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effects of RhCrOx Cocatalyst Loaded on Different Metal Doped LaFeO3 Perovskites with Photocatalytic Hydrogen Performance under Visible Light Irradiation | MDPI [mdpi.com]

Technical Notes & Optimization

preventing oxidation of sodium hexachlororhodate(iii) hydrate during synthesis

Welcome to the technical support center for the synthesis of sodium hexachlororhodate(III) hydrate (Na₃RhCl₆·xH₂O). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on preventing the undesirable oxidation of the rhodium(III) center. Here, you will find practical, field-tested advice rooted in the fundamental principles of rhodium chemistry.

Frequently Asked Questions (FAQs)

Q1: What is the expected color of a successful sodium hexachlororhodate(III) hydrate synthesis?

A1: The final product, solid sodium hexachlororhodate(III) hydrate, should be a red-orange or red-brown crystalline solid.[1][2] The reaction solution, which contains various rhodium(III) chloro-aquo species, can range from yellow to a deep "raspberry-red" depending on the concentration of chloride and the specific equilibrium of species like [RhCl₅(H₂O)]²⁻ and [RhCl₆]³⁻.

Q2: My final product is very dark, almost brown-black or purple. What does this indicate?

A2: A significant darkening of the product, particularly a dark purple or brown-black coloration, is a strong indicator of oxidation. This suggests the formation of rhodium(IV) species.[3] The presence of these higher oxidation state impurities can compromise the efficacy of the material in subsequent applications, such as catalysis.

Q3: Is it absolutely necessary to run this synthesis under an inert atmosphere (e.g., Argon or Nitrogen)?

A3: While Rh(III) is the most common and stable oxidation state for rhodium in this type of complex, oxidation is a potential side reaction.[4] While short-term exposure to air at room temperature might be tolerated, especially in strongly acidic chloride media which stabilizes the Rh(III) state, implementing an inert atmosphere is a critical best practice to ensure reproducibility and high purity.[5] Oxidation of ethanolic solutions of rhodium(III) chloride by air has been reported, underscoring the risk.[4] For any process development or scale-up, an inert atmosphere is strongly recommended to eliminate dissolved oxygen as a variable.

Q4: How does the concentration of hydrochloric acid and sodium chloride affect the stability of the Rh(III) oxidation state?

A4: The concentration of chloride ions is paramount. A high concentration of chloride ions shifts the equilibrium towards the formation of the thermodynamically stable hexachlororhodate(III) anion, [RhCl₆]³⁻.[6][7] This species is more resistant to oxidation compared to the various chloro-aquo complexes (e.g., [RhCl₂(H₂O)₄]⁺) that exist at lower chloride concentrations. Therefore, maintaining a high chloride concentration throughout the synthesis is a key strategy for preventing oxidation.

Q5: What analytical techniques can I use to confirm the oxidation state of rhodium in my final product?

A5: Two primary techniques are recommended:

• X-ray Photoelectron Spectroscopy (XPS): This is a definitive method for determining the oxidation state in the solid product. The binding energy of the Rh 3d electrons is sensitive to the oxidation state. For Rh(III) oxides, the Rh 3d₅/₂ peak is typically observed around 308.4 eV, whereas Rh(IV) oxides appear at a higher binding energy, around 309.4-309.5 eV.[8]

• UV-Visible Spectroscopy (UV-Vis): This technique is useful for analyzing the species in solution and can provide evidence of purity in the final product. The various Rh(III) chloro-aquo complexes have distinct absorption spectra.[6] The emergence of new absorption bands, particularly in the region associated with Rh(IV) complexes, would indicate oxidation.

Troubleshooting Guide: Oxidation-Related Issues

This section addresses specific problems you might encounter during the synthesis, with a focus on diagnosing and resolving issues related to oxidation.

Observed Problem	Potential Cause(s)	Mechanism & Explanation	Recommended Corrective Actions
Reaction solution turns dark purple or brown upon heating.	Oxidation of Rh(III) to Rh(IV). This can be caused by dissolved oxygen in the solvent, atmospheric oxygen, or oxidizing impurities.	At elevated temperatures, the activation energy for oxidation is more easily overcome. Rh(III) (a d⁶ ion) can be oxidized to Rh(IV) (a d⁵ ion). This change in oxidation state alters the d-orbital splitting, leading to a significant color change.[3]	1. Implement Inert Atmosphere: Immediately begin purging the reaction vessel with an inert gas (Argon or Nitrogen) and maintain a positive pressure. 2. Solvent Degassing: For future runs, thoroughly degas all solvents (water, ethanol, HCl) by sparging with an inert gas for at least 30 minutes prior to use. 3. Source Material Check: Consider analyzing the starting RhCl₃·xH₂O for higher oxidation state impurities.
Final solid product is a brownish-black powder instead of red-orange.	Significant oxidation has occurred, and Rh(IV) species have precipitated.	This indicates a systemic issue with oxygen exclusion throughout the process, from reaction to workup and isolation. The final product is a mixture of Na₃[Rh(III)Cl₆] and likely sodium salts of Rh(IV) chloro/hydroxy species.	1. Review Entire Workflow: Analyze every step for potential air exposure. This includes solvent addition, filtration, and drying. 2. Inert Filtration: Use Schlenk line techniques or a glovebox for filtration to protect the product from air. 3. Vacuum Drying: Dry the final product under vacuum or a flow of inert gas rather than in a drying oven exposed to air.
Inconsistent results and yields between batches.	Variable oxygen exposure; Inconsistent quality of starting materials or reagents.	Inconsistent exposure to air will lead to varying degrees of oxidation, directly impacting the yield of the desired Rh(III) product. Impurities in reagents (e.g., oxidizing species in technical-grade HCl) can also lead to batch-to-batch variability.	1. Standardize Inerting: Develop and strictly follow a standard operating procedure (SOP) for inert gas usage at all critical steps. 2. Use High-Purity Reagents: Employ high-purity (e.g., reagent grade or higher) hydrochloric acid and sodium chloride to eliminate potential oxidizing contaminants. 3. Characterize Starting Material: If possible, characterize each new lot of RhCl₃·xH₂O before use.

Visualizing the Prevention Workflow

The following diagram illustrates the critical decision points and procedures for minimizing oxidation during the synthesis of sodium hexachlororhodate(III) hydrate.

Caption: Key steps to mitigate oxidation during synthesis.

Experimental Protocol: Synthesis of Sodium Hexachlororhodate(III) Hydrate

This protocol incorporates best practices for preventing oxidation. All steps should be performed using standard air-free (Schlenk line or glovebox) techniques.

1. Reagent and Glassware Preparation:

• Glassware: All glassware must be oven-dried at 120 °C for at least 4 hours and cooled under a stream of dry argon or nitrogen.

• Solvents: Deionized water and concentrated hydrochloric acid (reagent grade) must be thoroughly degassed. This can be achieved by sparging with argon or nitrogen for at least 30 minutes or by three freeze-pump-thaw cycles.

• Reactants: Use high-purity rhodium(III) chloride hydrate (RhCl₃·xH₂O) and sodium chloride (NaCl).

2. Synthesis Procedure:

• In a Schlenk flask equipped with a magnetic stir bar, add rhodium(III) chloride hydrate (1.0 eq).

• Under a positive pressure of inert gas, add a minimal amount of degassed concentrated hydrochloric acid to dissolve the rhodium salt completely. The solution should be a clear, reddish color.

• In a separate Schlenk flask, prepare a saturated solution of sodium chloride in degassed deionized water. Ensure a stoichiometric excess of NaCl (at least 3 eq).

• Slowly add the saturated NaCl solution to the stirring rhodium chloride solution via a cannula under inert atmosphere.

• Gently heat the reaction mixture to 50-60 °C under a positive pressure of inert gas for 1-2 hours to ensure the complete formation of the [RhCl₆]³⁻ complex. The color should remain in the red-orange spectrum.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath (0-5 °C) to promote crystallization.

• Isolation: Collect the resulting red-orange crystals by filtration under an inert atmosphere using a Schlenk filter stick or by filtering inside a glovebox.

• Wash the crystals with a small amount of ice-cold, degassed ethanol to remove any residual acid and water-soluble impurities.

• Dry the product under high vacuum for several hours to remove any residual solvent and water of hydration.

3. Characterization:

• Confirm the oxidation state of the final product using XPS. The Rh 3d₅/₂ binding energy should be consistent with a +3 oxidation state.

• A UV-Vis spectrum of the dissolved product in dilute HCl should match the reference spectrum for [RhCl₆]³⁻.

References

• Wikipedia. Rhodium(III) chloride. [Link]

• dlab @ EPFL. Rhodium(III) chloride. [Link]

• Svecova, L., Papaiconomou, N., & Billard, I. (2019). Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids. Molecules, 24(7), 1391. [Link]

• Lesh, N. E., et al. (2015). A Stable Coordination Complex of Rh(IV) in an N,O-Donor Environment. Inorganic Chemistry, 54(24), 11655–11657. [Link]

• Abe, Y., & Iriyama, Y. (2002). Rhodium and Rhodium Oxide Thin Films Characterized by XPS. Surface Science Spectra, 9(1), 147-152. [Link]

• Svecova, L., Papaiconomou, N., & Billard, I. (2019). Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids. Molecules, 24(7), 1391. [Link]

• Vasilchenko, D. B., et al. (2017). Spectroscopic and DFT Study of RhIII Chloro Complex Transformation in Alkaline Solutions. Inorganic Chemistry, 56(17), 10747–10754. [Link]

• Gysling, H. J., et al. (2025). Reactivity of gaseous PtO2 and RhO2 with LaNiO3 thin films: a systematic XPS study. Dalton Transactions. [Link]

• Google Patents.
• Google Patents.

• Kononova, O. N., et al. (2025). Ion Exchange Recovery of Rhodium (III) from Chloride Solutions by Selective Anion Exchangers. Journal of Chemical Technology & Biotechnology. [Link]

• Chemistry LibreTexts. (2023). Color and the Colors of Complexes. [Link]

• Badger Chemist News. (2019). Chemistry students make rainbow of colors in lab experiment. [Link]

• Singh, A. K., et al. (2012). Kinetics and Mechanism of Rhodium(III) Catalyzed Oxidation of Dextrose by Cerium(IV) in Aqueous Acidic Medium. Hilaris. [Link]

• University of Sheffield. Sample preparation - Sheffield Surface Analysis Centre. [Link]

• Rovira, C., & Fagnou, K. (2011). Rh(III)-Catalyzed Directed C−H Olefination Using an Oxidizing Directing Group: Mild, Efficient, and Versatile. Journal of the American Chemical Society, 133(5), 1692-1694. [Link]

• ResearchGate. High Oxidation State Complexes of Rhodium and Iridium. [Link]

Sources

• 1. 六氯代铑(III)酸钠 | Sigma-Aldrich [sigmaaldrich.com]
• 2. Sodium hexachlororhodate(III) (14972-70-4) at Nordmann - nordmann.global [nordmann.global]
• 3. mdpi.com [mdpi.com]
• 4. Rhodium(III) chloride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. pubs.aip.org [pubs.aip.org]

troubleshooting poor solubility of sodium hexachlororhodate(iii) hydrate

Welcome to the Technical Support Center for Sodium hexachlororhodate(III) hydrate ( Na3​RhCl6​⋅xH2​O ). As a critical precursor in the synthesis of rhodium-based catalysts and advanced materials, this coordination complex is prized for its high aqueous solubility[1]. However, researchers frequently encounter solubility issues due to improper storage, pH imbalances, or solvent incompatibility.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure the integrity of your rhodium complexes.

I. Diagnostic Solubility Matrix

Before troubleshooting, verify your solvent system against the quantitative baseline data below. Deviations from these expected behaviors indicate degradation, impurities, or incorrect environmental parameters.

Solvent System	Expected Solubility	Optimal Temp	Mechanistic Notes & Observations
Water (Neutral pH)	High (>50 g/L)	20–25 °C	Dissolves to form a deep burgundy/red solution. Prone to slow hydrolysis over time[1].
Aqueous HCl (0.1M - 2.0M)	Very High	20–25 °C	Ideal medium. The excess chloride ions and low pH stabilize the [RhCl6​]3− anion.
Ethanol / Methanol	Low to Moderate	40–50 °C	Requires vigorous stirring. Solvation is limited by the high lattice energy of the ionic salt.
Non-Polar Organics (e.g., DCM)	Insoluble (0 g/L)	20 °C	Completely insoluble due to the ionic nature of the complex[2]. Requires phase-transfer catalysts.

II. Troubleshooting Guides & FAQs

Q1: My Na3​RhCl6​ powder is not dissolving in water and leaves a stubborn black or dark brown residue. What happened? Causality: You are likely dealing with dehydrated (anhydrous) rhodium(III) chloride ( RhCl3​ ) or rhodium(III) oxide ( Rh2​O3​ ). The presence of water of crystallization in the hydrate is critical; it separates the ions and facilitates dissolution[3]. If the compound was exposed to excessive heat or desiccated improperly, it loses its hydration sphere. Anhydrous RhCl3​ forms a rugged, polymeric lattice bound by highly inert Rh-Cl-Rh bridging bonds, rendering it completely insoluble in water and most acids[3]. Resolution: The insoluble residue cannot be dissolved via standard methods. It must be recovered via high-temperature chlorination (See Protocol B).

Q2: The compound dissolved initially, but the solution turned cloudy and formed a precipitate after sitting on the bench. How do I fix this? Causality: This is a classic case of aquation and subsequent hydrolysis. In neutral or slightly alkaline water, the chloride ligands in the [RhCl6​]3− complex are sequentially replaced by water molecules. As the pH rises, these aquo-complexes deprotonate, leading to the formation of insoluble rhodium(III) hydroxide ( Rh(OH)3​ ). Resolution: Always dissolve Na3​RhCl6​ in dilute hydrochloric acid (0.1 M to 2.0 M) rather than pure water. The high concentration of Cl− drives the equilibrium back toward the soluble hexachloro species, and the acidic pH prevents hydroxide formation.

Q3: I need to use Na3​RhCl6​ as a catalyst in an organic solvent (e.g., toluene), but it simply sits at the bottom of the flask. What is the workaround? Causality: Na3​RhCl6​ is a highly polar, ionic salt. It lacks the lipophilicity required to overcome the thermodynamic barrier of solvation in non-polar organic media[2]. Resolution: You must alter the complex's solubility profile. This is typically achieved by performing a ligand exchange reaction in a compatible solvent (like ethanol) using lipophilic ligands (e.g., triphenylphosphine) to generate an organic-soluble complex like Wilkinson's catalyst. Alternatively, use a biphasic aqueous/organic system with a phase-transfer catalyst (PTC) such as Aliquat 336.

III. Mechanistic Troubleshooting Workflow

Decision tree for diagnosing and resolving Na3RhCl6 solubility issues.

IV. Experimental Protocols

Protocol A: Standardized Dissolution and Stabilization

This self-validating protocol ensures complete dissolution and prevents degradation of the rhodium complex.

• Solvent Preparation: Prepare a solution of 1.0 M Hydrochloric Acid ( HCl ) using degassed, deionized water. Degassing prevents unwanted oxidation of sensitive downstream ligands.

• Weighing: Rapidly weigh the required mass of Na3​RhCl6​⋅xH2​O . Note: The hydrate is hygroscopic; prolonged exposure to ambient air will alter its mass and hydration state.

• Dissolution: Add the powder to the 1.0 M HCl solution under continuous magnetic stirring at 300 rpm at room temperature.

• Validation Check: Observe the solution. A successful dissolution will yield a transparent, deep burgundy-red solution within 5 minutes. If the solution is cloudy, hydrolysis has occurred (increase acid concentration). If a black powder remains, proceed to Protocol B.

• Storage: Store the resulting solution in an amber glass vial purged with argon or nitrogen to maximize shelf life.

Protocol B: Recovery of Insoluble Rhodium Residues (Chlorination)

Use this protocol to salvage insoluble anhydrous RhCl3​ or Rh2​O3​ residues by converting them back into the highly soluble sodium salt[4].

• Desiccation: Filter the insoluble black/brown rhodium residue using a fine glass frit and dry it completely in a vacuum oven at 110 °C.

• Matrix Preparation: Grind the dried rhodium residue with a 5-fold molar excess of anhydrous Sodium Chloride ( NaCl ) using an agate mortar and pestle until a homogenous powder is achieved.

• High-Temperature Chlorination: Transfer the mixture to a quartz boat and place it inside a tube furnace.

• Reaction: Purge the tube with Argon, then introduce a steady flow of dry Chlorine gas ( Cl2​ ). Ramp the furnace temperature to 700 °C and hold for 2 hours. Caution: Conduct this strictly inside a specialized fume hood with proper scrubbing systems.

• Cooling & Validation: Allow the furnace to cool to room temperature under Argon. The resulting product should be a dark red powder ( Na3​RhCl6​ ).

• Leaching: Dissolve the red powder in 1.0 M HCl . The rhodium will now readily enter the aqueous phase, leaving behind any unreacted impurities.

V. References

• Water of Crystallization (Chemistry) – Study Guide StudyGuides.com[Link]

• Hydrolytic Cleavage of Ammonia Borane Complex for Hydrogen Production Centre de Développement des Energies Renouvelables (CDER)[Link]

• Chlorination of rhodium sponge | Gold Refining & Metal Extraction Forum Gold Refining Forum[Link]

• 1 Metals in Hydroformylation - Wiley-VCH Wiley-VCH[Link]

Sources

• 1. CAS 14972-70-4: Trisodium hexachlororhodate | CymitQuimica [cymitquimica.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. studyguides.com [studyguides.com]
• 4. goldrefiningforum.com [goldrefiningforum.com]

Technical Support Center: Optimizing Yield in Sodium Hexachlororhodate(III) Hydrate Ligand Exchange Reactions

Welcome to the technical support center for optimizing ligand exchange reactions with sodium hexachlororhodate(III) hydrate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions. Our goal is to empower you with the scientific understanding and practical guidance needed to maximize the yield and efficiency of your reactions.

Sodium hexachlororhodate(III) hydrate (Na₃RhCl₆·xH₂O) is a crucial precursor for the synthesis of a wide array of rhodium-based catalysts and complexes.[1][2] However, the kinetically inert nature of the Rh(III) center can present challenges in achieving complete and efficient ligand exchange.[3] This guide will address common issues encountered during these reactions and provide actionable solutions based on established chemical principles.

Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Issue 1: Low or No Product Yield

Question: I am attempting a ligand exchange reaction with sodium hexachlororhodate(III) hydrate and my desired ligand, but I am observing very low to no formation of my target complex. What are the likely causes and how can I improve my yield?

Answer:

Low or non-existent product yield in these reactions typically points to one or more of the following factors: the inertness of the Rh(III) center, inappropriate reaction conditions, or issues with reactant quality and stoichiometry.

Causality and Recommended Actions:

• Kinetic Inertness of the Rh(III) Center: The d⁶ electronic configuration of Rh(III) in an octahedral geometry results in a kinetically stable complex. Significant activation energy is often required to facilitate ligand substitution.[3]

  • Solution: Increase the reaction temperature. Refluxing the reaction mixture is a common strategy to provide the necessary energy for ligand exchange.[4] Monitor the reaction progress over an extended period, as these substitutions can be slow.

• Inadequate Solvent Choice: The solvent plays a critical role in dissolving the reactants and can also participate in the reaction mechanism. A poorly chosen solvent can lead to low solubility of the starting materials or compete with the desired ligand for coordination to the rhodium center.[3]

  • Solution: Select a solvent that effectively dissolves both the sodium hexachlororhodate(III) hydrate and your incoming ligand. For many applications, alcohols like ethanol are suitable as they can dissolve the rhodium salt and many organic ligands.[5] In some cases, a solvent that can weakly coordinate to the rhodium center may facilitate the initial chloride displacement.

• Sub-optimal pH: The pH of the reaction medium can significantly influence the speciation of the rhodium complex and the protonation state of the incoming ligand, especially in aqueous solutions.[6]

  • Solution: For aqueous reactions, carefully control the pH. The optimal pH will depend on the specific ligand being used. For amine ligands, a slightly basic medium can be beneficial to ensure the ligand is in its free-base form and thus a better nucleophile.[7]

• Stoichiometry of the Incoming Ligand: An insufficient amount of the new ligand will naturally lead to incomplete reaction and low yields.

  • Solution: Employ a molar excess of the incoming ligand. This will shift the equilibrium of the reaction towards the product side. An excess of 2-4 times the stoichiometric amount is a good starting point.[8]

Issue 2: Formation of a Mixture of Products

Question: My reaction is producing a mixture of rhodium complexes, including partially substituted intermediates, instead of a single desired product. How can I improve the selectivity of my reaction?

Answer:

The formation of a product mixture arises from the stepwise nature of ligand substitution on the octahedral rhodium center. Achieving full substitution to form a single product requires careful control over reaction parameters.

Causality and Recommended Actions:

• Stepwise Ligand Substitution: The six chloride ligands on the [RhCl₆]³⁻ anion are replaced one by one. If the reaction is stopped prematurely or the conditions are not optimized for complete substitution, a mixture of complexes with varying numbers of new ligands will result.[7]

  • Solution: Increase the reaction time and/or temperature to drive the reaction to completion. Monitor the reaction progress using techniques like thin-layer chromatography (TLC), nuclear magnetic resonance (NMR), or UV-Vis spectroscopy to determine the point of maximum conversion to the desired product.[3]

• Insufficient Ligand Concentration: As the reaction proceeds, the concentration of the incoming ligand decreases, which can slow down the later substitution steps.

  • Solution: As mentioned previously, use a significant excess of the incoming ligand to maintain a high concentration throughout the reaction and favor the formation of the fully substituted product.[8]

• Solvent Competition: If the solvent is a coordinating ligand, it can compete with your desired ligand, leading to the formation of solvent-adduct complexes.

  • Solution: Choose a non-coordinating or weakly coordinating solvent if possible. If a coordinating solvent is necessary for solubility, use a large excess of your target ligand to outcompete the solvent molecules.

Issue 3: Decomposition of the Rhodium Complex

Question: During my reaction, I observe a color change to a black or brown precipitate, suggesting my rhodium complex is decomposing. What causes this and how can I prevent it?

Answer:

Decomposition of the rhodium complex, often indicated by the formation of rhodium metal (black precipitate), is typically caused by overly harsh reaction conditions or the instability of the product complex.

Causality and Recommended Actions:

• Excessive Reaction Temperature: While heat is often necessary to promote ligand exchange, excessively high temperatures can lead to the reduction of Rh(III) to Rh(0).[3]

  • Solution: Carefully control the reaction temperature. Start with a lower temperature and gradually increase it while monitoring for any signs of decomposition. The optimal temperature will provide enough energy for ligand exchange without causing reduction.

• Instability of the Product Complex: The desired product complex itself may be thermally unstable under the reaction conditions required for its formation.

  • Solution: If you suspect the product is unstable, try to isolate it as quickly as possible once the reaction is complete. This may involve cooling the reaction mixture promptly and proceeding with the workup and purification without delay.[3] Consider if a different synthetic route at a lower temperature might be feasible.

• Presence of Reducing Agents: Unwanted side reactions or impurities in the starting materials or solvent could introduce reducing agents that lead to the formation of rhodium metal.

  • Solution: Ensure the purity of your reactants and solvents. If your ligand is susceptible to oxidation (which would cause the reduction of the rhodium), consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments related to optimizing these ligand exchange reactions.

Protocol 1: General Procedure for Ligand Exchange

This protocol provides a general starting point for a ligand exchange reaction with sodium hexachlororhodate(III) hydrate.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium hexachlororhodate(III) hydrate (1 equivalent) in a suitable solvent (e.g., ethanol, 10-20 mL per mmol of rhodium complex).

• Ligand Addition: In a separate container, dissolve the incoming ligand (2-4 equivalents) in the same solvent. Add the ligand solution to the rhodium salt solution at room temperature with stirring.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for the desired reaction time (e.g., 2-24 hours).

• Monitoring: Periodically take small aliquots of the reaction mixture to monitor its progress by an appropriate analytical technique (e.g., TLC, ¹H NMR, or ³¹P NMR if applicable).

• Workup and Isolation: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling. If not, the solvent can be removed under reduced pressure. The crude product can then be purified by recrystallization, column chromatography, or other suitable methods.[4]

Protocol 2: Small-Scale Reaction Optimization

To efficiently find the optimal reaction conditions, a parallel optimization approach can be employed.

• Setup: Arrange a series of small reaction vials, each with a magnetic stir bar.

• Stock Solutions: Prepare stock solutions of sodium hexachlororhodate(III) hydrate and the incoming ligand in the chosen solvent.

• Parameter Variation: To each vial, add a fixed amount of the rhodium salt solution. Then, vary one parameter per set of vials, such as:

  • Temperature: Place vials in heating blocks set to different temperatures.

  • Ligand Stoichiometry: Add different volumes of the ligand stock solution to achieve varying molar ratios.

  • Solvent: Use different solvents for each set of reactions.

• Reaction and Analysis: Run the reactions for a set amount of time (e.g., 12 hours). After this time, quench the reactions and analyze the product distribution and yield in each vial using a quantitative technique like HPLC or quantitative NMR.

Data Presentation

Table 1: Troubleshooting Summary

Problem	Possible Cause(s)	Suggested Solutions
Low/No Yield	Kinetically inert Rh(III) center	Increase reaction temperature and/or time.
Inappropriate solvent	Choose a solvent that dissolves all reactants.
Incorrect pH	Adjust pH, especially for aqueous reactions.
Insufficient ligand	Use a molar excess of the incoming ligand.
Mixture of Products	Stepwise substitution	Increase reaction time and/or temperature.
Low ligand concentration	Use a significant excess of the incoming ligand.
Solvent competition	Use a non-coordinating solvent or a larger excess of the desired ligand.
Decomposition	Temperature too high	Reduce reaction temperature and extend reaction time.
Product instability	Isolate the product promptly after formation.
Presence of reducing agents	Use pure reactants and solvents; consider an inert atmosphere.

Visualizations

Diagram 1: General Ligand Exchange Workflow

This diagram illustrates the typical workflow for a ligand exchange reaction.

Caption: A typical workflow for a ligand exchange reaction.

Diagram 2: Troubleshooting Logic for Low Yield

This diagram outlines a logical approach to troubleshooting low product yield.

Caption: Troubleshooting flowchart for low reaction yield.

References

• Sodium hexachlororhodate(III) dodecahydrate - SAFETY DATA SHEET. (n.d.).
• Kinetically Controlled Synthesis of Rhodium Nanocrystals with Different Shapes and a Comparison Study of Their Thermal and Catalytic Properties.Journal of the American Chemical Society.
• troubleshooting rhodium catalyst degradation in the presence of thulium. BenchChem.
• SAFETY DATA SHEET - Fisher Scientific.
• Synthesis, Structure, Bonding, and Ligand Exchange of a Bimetallic Rhodium Dimetallocyclobutane Complex.Organometallics - ACS Publications.
• Speciation of Chlorido Complexes of Rhodium(III) in Ethylene Glycol - PMC.
• troubleshooting ligand substitution reactions involving the [Rh(NO2)6]3- anion. BenchChem.
• Sodium hexachlororhodate(III) hydrate. Strem.
• Sodium hexachlororhodate(III) 14972-70-4. Sigma-Aldrich.
• Rhodium(III) Dihalido Complexes: The Effect of Ligand Substitution and Halido Coordination on Increasing Cancer Cell Potency. (n.d.).
• Rhodium(III) chloride - Wikipedia.
• Synthesis and Crystal Chemistry of Octahedral Rhodium(III) Chloroamines - PMC - NIH.
• Sodium hexachlororhodate(III). nordmann.global.
• Rhodium chloride hydrate: The versatile compound for various applications | SAFINA, a.s.
• JP2009097024A - Rhodium purification method - Google Patents.

Sources

• 1. Sodium hexachlororhodate(III) (14972-70-4) at Nordmann - nordmann.global [nordmann.global]
• 2. Rhodium chloride hydrate: The versatile compound for various applications | SAFINA, a.s. [safina.eu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Rhodium(III) chloride - Wikipedia [en.wikipedia.org]
• 6. JP2009097024A - Rhodium purification method - Google Patents [patents.google.com]
• 7. Synthesis and Crystal Chemistry of Octahedral Rhodium(III) Chloroamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Long-Term Stability of Sodium Hexachlororhodate(III) Hydrate Solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the irreproducibility of rhodium-catalyzed reactions or nanoparticle syntheses. More often than not, the root cause isn't the experimental protocol itself, but the silent degradation of their sodium hexachlororhodate(III) hydrate ( Na3​[RhCl6​]⋅xH2​O ) stock solutions.

While Rh(III) complexes are often described as kinetically inert, they are thermodynamically highly susceptible to aquation, hydrolysis, and polymerization in aqueous media over time. This guide provides authoritative troubleshooting insights and self-validating protocols to ensure absolute control over your precursor's speciation.

PART 1: Mechanistic Overview of Rh(III) Speciation

To troubleshoot effectively, we must first understand the causality of degradation. When Na3​[RhCl6​] is dissolved in pure water, the high concentration gradient of H2​O drives the sequential substitution of chloride ligands. If the pH is not controlled, these aquated species undergo hydrolysis and irreversibly polymerize.

Caption: Causality of Rh(III) aquation and stabilization pathways in aqueous media.

PART 2: Troubleshooting Guide

Issue 1: Solution color shifts from dark red to raspberry-red or yellow over time.

• Root Cause (Aquation): The hexachlororhodate ion [RhCl6​]3− undergoes ligand substitution where chloride ions are replaced by water molecules, forming [RhCl5​(H2​O)]2− and [RhCl4​(H2​O)2​]− [1].

• Resolution: Shift the equilibrium back by increasing the bulk chloride concentration. You must maintain a high ligand-to-metal ratio ( R=[Cl−]/[Rh]>300 ) to thermodynamically favor the hexachloro species[2].

Issue 2: Formation of fine, dark precipitates or cloudiness in stock solutions.

• Root Cause (Hydrolysis & Polymerization): At pH > 1.0, aquated Rh(III) species lose protons to form hydroxo complexes (e.g., [RhCl5​(OH)]3− ). These hydroxo ligands rapidly bridge multiple rhodium centers to form insoluble, catalytically dead polymeric networks.

• Resolution: Acidify the solution. Storing the precursor in 1.0 M to 3.0 M HCl ensures the pH remains low enough to protonate any hydroxo ligands, strictly preventing polymerization [2].

Issue 3: Inconsistent catalytic yields or nanoparticle morphologies.

• Root Cause (Variable Speciation): If the stock solution ages without stabilization, the exact coordination environment of Rh(III) changes. Aquated species have different reduction potentials and kinetic profiles compared to pure [RhCl6​]3− , altering catalytic initiation rates [3].

• Resolution: Never assume the speciation of an aged solution. Implement the "Self-Validating Speciation Protocol" detailed below before using the precursor in sensitive workflows.

PART 3: Self-Validating Experimental Protocols

To guarantee trustworthiness in your experiments, do not rely on visual color checks alone. Implement these self-validating methodologies.

Protocol A: Preparation of Ultra-Stable Na3​[RhCl6​] Stock Solutions

• Calculate the required mass of Na3​[RhCl6​]⋅xH2​O for your target concentration (e.g., 10 mM). Causality: Establishing a precise baseline concentration is critical for downstream spectrophotometric validation.

• Prepare a solvent matrix of 1.0 M to 3.0 M HCl using ultra-pure water. Causality: A high chloride concentration ensures a ligand-to-metal ratio ( R ) greater than 300, which thermodynamically suppresses the aquation of [RhCl6​]3− [2]. The low pH simultaneously prevents the formation of hydroxo-bridged polymers.

• Dissolve the rhodium salt in the acidic matrix under continuous magnetic stirring at room temperature. Causality: Avoiding elevated temperatures prevents the kinetic acceleration of ligand substitution during the dissolution phase.

• Store the solution in an amber glass vial, purge the headspace with nitrogen, and keep at 4 °C. Causality: Rhodium(III) complexes are photo-sensitive; amber glass prevents UV-induced aquation, while low temperatures minimize the thermal kinetic energy available for degradation [2].

Protocol B: UV-Vis Spectrophotometric Validation of Rh(III) Speciation

• Extract a 1 mL aliquot of the stabilized Rh(III) stock solution.

• Dilute the aliquot to a measurable concentration (e.g., 2.4 mM) using the exact same 1.0 M HCl solvent matrix used for storage. Causality: Diluting with pure water would instantly drop the chloride concentration and shift the equilibrium toward the aquated [RhCl5​(H2​O)]2− species, yielding a false negative during measurement [2].

• Record the UV-Vis absorption spectrum from 350 nm to 800 nm against a 1.0 M HCl blank.

• Validate Speciation: Pure [RhCl6​]3− exhibits characteristic absorption peaks at approximately 411 nm and 518 nm [5]. Causality: If the peaks are blue-shifted or the baseline is elevated (indicating scattering from polymers), the solution has degraded and must be reconstituted.

PART 4: Quantitative Speciation Data

Use this table to quickly cross-reference your visual and spectrophotometric data against the expected Rh(III) speciation states.

Rhodium Species	Chemical Formula	Solution Color	UV-Vis λmax​ (nm)	Required Stability Conditions
Hexachlororhodate	[RhCl6​]3−	Dark Red	~411, 518	R>300 , >1.0 M [Cl−] , pH < 1
Pentachloroaquorhodate	[RhCl5​(H2​O)]2−	Raspberry-Red	Shifted < 518	R<300 , Moderate [Cl−]
Tetrachlorodiaquorhodate	[RhCl4​(H2​O)2​]−	Yellowish	Shifted < 400	Low [Cl−] , Dilute solutions
Hydroxo-bridged Polymers	[Rhx​Cly​(OH)z​]n	Cloudy / Precipitate	N/A (Scattering)	pH > 1.0, Aged solutions

PART 5: Frequently Asked Questions (FAQs)

Q: Can I use NaCl instead of HCl to stabilize the solution if my downstream application is acid-sensitive? A: Yes. Adding NaCl increases the bulk chloride concentration to thermodynamically drive the equilibrium toward [RhCl6​]3− without drastically lowering the pH [4]. However, you must still ensure the pH remains strictly below 3.0 to prevent the formation of hydroxo-bridged polymers. A buffered high-chloride system is highly recommended for acid-sensitive syntheses.

Q: How does light exposure affect Na3​[RhCl6​] solutions? A: Rhodium(III) complexes undergo photo-induced aquation. UV and visible light provide the activation energy required to break the kinetically inert Rh-Cl bond, accelerating the substitution of chloride with water. Always store solutions in amber vials or wrapped in foil, as demonstrated in rigorous speciation studies [2].

Q: What is the maximum shelf-life of a properly stabilized solution? A: When stored in >1.0 M HCl at 4 °C in the dark, Na3​[RhCl6​] solutions can remain spectroscopically stable (showing no time evolution of UV-Vis peaks) for several months to over a year [2, 3].

References

• Rhodium(III) chloride - Wikipedia. Wikipedia. URL:[Link]

• Rh(III) Aqueous Speciation with Chloride as a Driver for Its Extraction by Phosphonium Based Ionic Liquids. Molecules (PMC6480558). URL:[Link]

• Overgrowth of Rhodium on Gold Nanorods. J Phys Chem C (PMC3139974). URL:[Link]

• Electrocrystallization of Rhodium Clusters on Thiolate-Covered Polycrystalline Gold. Langmuir (ACS Publications). URL:[Link]

• Mesoporous metallic rhodium nanoparticles. University of Wollongong. URL:[Link]

Technical Support Center: Sodium Hexachlororhodate(III) Hydrate Storage &amp; Moisture Mitigation

Sodium hexachlororhodate(III) hydrate ( Na3​RhCl6​⋅xH2​O ) is a foundational transition metal precursor utilized extensively in catalytic nanoparticle synthesis, green chemistry, and pharmaceutical drug development[1][2]. However, its profound hygroscopic nature presents a constant challenge[3]. When exposed to ambient humidity, the compound readily absorbs moisture, altering its hydration state (typically x=12 in its stable dodecahydrate form) and causing deliquescence[4].

This uncontrolled water uptake drastically skews the effective rhodium mass percentage (nominally ~17.1%), leading to stoichiometric imbalances that can ruin sensitive catalytic reactions[1]. This technical guide provides researchers with field-proven, self-validating protocols to mitigate moisture sensitivity, ensuring the integrity of your rhodium-based workflows.

Section 1: The Causality of Moisture Sensitivity

To manage Na3​RhCl6​ , one must understand the causality behind its behavior. The hexachlororhodate anion [RhCl6​]3− forms a crystalline lattice with sodium cations that readily accommodates water molecules. In ambient environments, these water molecules form dynamic hydrogen-bonded networks within the lattice. If the relative humidity (RH) exceeds critical thresholds, the lattice absorbs excess water until the compound dissolves in its own water of hydration (deliquescence)[3].

Because stoichiometry is the bedrock of catalysis, any unquantified water weight directly reduces the molar equivalents of active rhodium added to your reaction.

Quantitative Impact of Relative Humidity (RH) on Na3​RhCl6​⋅xH2​O

Environmental RH	Hydration State ( x )	Physical Appearance	Est. Rhodium Content (%)	Required Action
< 10% (Glovebox)	~12 (Dodecahydrate)	Free-flowing red crystals	~17.1%	None (Optimal Storage)
10% - 30%	12 to 14	Clumping, dark red powder	16.5% - 17.0%	Mild Vacuum Desiccation
> 30%	> 14 (Deliquescent)	Sticky or liquid mass	< 16.0%	Aggressive Desiccation / Discard

Section 2: Troubleshooting Guide & FAQs

Q1: My Na3​RhCl6​ powder has turned into a sticky, dark mass. Is it chemically degraded, and can I still use it? A: The compound has likely not chemically degraded; it has deliquesced due to moisture exposure[5]. The [RhCl6​]3− complex remains intact, but the water weight has artificially inflated the total mass. If you use it as-is, your reaction will be severely under-dosed in rhodium. You must desiccate the sample to a known hydration state before weighing, or dissolve it entirely to create a standardized aqueous stock solution, verifying the exact Rh concentration via ICP-MS.

Q2: How can I accurately weigh this highly hygroscopic compound without altering its mass during transfer? A: Weighing must be treated as a closed-system operation. Transfer the bulk bottle into an inert-atmosphere glovebox (Argon or Nitrogen)[2]. Tare a sealed vial, add the required mass of Na3​RhCl6​ inside the glovebox, seal it, and then remove it for use. Never open the primary storage bottle on an open laboratory bench.

Q3: What is the optimal storage micro-environment? A: The manufacturer standard dictates storing the compound in a cool, dry place, tightly sealed[4][5]. In practice, this means storing the primary container inside a vacuum desiccator or an inert-atmosphere glovebox. If storing in a fridge or freezer to minimize thermal degradation, the container must be allowed to reach room temperature before opening to prevent immediate condensation of atmospheric moisture onto the cold crystals.

Section 3: Self-Validating Experimental Protocols

Protocol 1: Establishing a Moisture-Free Storage & Handling Workflow

Causality: Preventing moisture ingress is exponentially more reliable than attempting to reverse deliquescence. This protocol ensures the compound never encounters atmospheric moisture, preserving the baseline ~17.1% Rh content.

• Receipt & Acclimation: Upon receiving the Na3​RhCl6​ hydrate[1], do not open the manufacturer's seal. Wipe the exterior with isopropanol and transfer it immediately into the antechamber of an Ar/N2 glovebox.

• Purge Cycle: Run three standard vacuum/purge cycles in the antechamber to remove ambient air and moisture.

• Aliquotting: Inside the glovebox, open the primary container. Divide the bulk material into single-use or weekly-use amber glass vials. Causality: Aliquotting limits the exposure of the bulk batch to trace moisture during repeated openings.

• Sealing: Seal each vial with PTFE-lined caps and wrap the seams with Parafilm.

• Storage: Store the aliquots inside the glovebox or transfer them to a dedicated vacuum desiccator[2].

Protocol 2: Desiccation and Re-validation of Hydration State

Causality: If moisture contamination occurs, you must drive off the excess water without thermally decomposing the rhodium complex. This protocol uses mass-differential validation to confirm recovery, creating a self-validating loop.

• Initial Mass: Weigh the compromised, sticky Na3​RhCl6​ sample in a tared Schlenk flask. Record the mass ( Mwet​ ).

• Vacuum Desiccation: Connect the Schlenk flask to a high-vacuum Schlenk line (< 10−2 mbar). Apply vacuum at room temperature for 12 hours. Crucial: Do not apply heat, as temperatures above 100°C can alter the coordination sphere or cause partial decomposition.

• Intermediate Mass: Backfill with Argon, seal, and weigh the flask ( Mdry1​ ).

• Validation (Constant Mass): Re-apply vacuum for an additional 4 hours. Weigh again ( Mdry2​ ).

  • Self-Validation: If Mdry1​=Mdry2​ , the excess surface moisture has been removed, returning the compound to its stable dodecahydrate baseline ( x≈12 ). If the mass is still dropping, repeat step 4.

• Recalculation: Use the new, stable mass ( Mdry2​ ) to calculate your required stoichiometric equivalents for catalysis.

Section 4: Visualizing the Workflows

Workflow for handling and mitigating moisture in sodium hexachlororhodate(III) hydrate.

Troubleshooting logic tree for identifying moisture-induced stoichiometric errors.

References

• Sodium Suppliers | AMERICAN ELEMENTS® Source: americanelements.com URL:[Link]

• Trisodium hexachlororhodate | CAS#:14972-70-4 | Chemsrc Source: chemsrc.com URL:[Link]

• Green Chemistry - RSC Publishing Source: rsc.org URL:[Link]

Sources

• 1. CAS 14972-70-4: Trisodium hexachlororhodate | CymitQuimica [cymitquimica.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Trisodium hexachlororhodate | CAS#:14972-70-4 | Chemsrc [chemsrc.com]
• 4. americanelements.com [americanelements.com]
• 5. canbipharm.com [canbipharm.com]

Reference Data & Comparative Studies

comparing catalytic efficiency of sodium hexachlororhodate(iii) and rhodium acetate

Title: Comparative Catalytic Efficiency: Sodium Hexachlororhodate(III) vs. Rhodium Acetate in Advanced Synthesis

Executive Summary In the landscape of advanced chemical synthesis and drug development, rhodium-based catalysts dictate the frontier of precision molecular assembly. As a Senior Application Scientist, I frequently evaluate the strategic deployment of transition metal catalysts based on their kinetic profiles, mechanistic pathways, and operational scalability. This guide provides an objective, data-backed comparison between two highly utilized yet fundamentally distinct rhodium sources: Rhodium(II) acetate dimer ( Rh2​(OAc)4​ ) and Sodium hexachlororhodate(III) ( Na3​RhCl6​ ) .

While Rh2​(OAc)4​ is the undisputed gold standard for homogeneous, carbene-mediated late-stage functionalization[1], Na3​RhCl6​ serves as a highly efficient, versatile precursor for heterogeneous nanocatalysis and aqueous-phase reduction systems[2].

Mechanistic Profiling & Catalytic Modalities

The divergence in catalytic efficiency between these two compounds is rooted in their structural modalities and the active intermediates they generate.

Rhodium Acetate ( Rh2​(OAc)4​ ): The Homogeneous Precision Tool Rh2​(OAc)4​ features a bimetallic "paddlewheel" structure stabilized by a direct Rh-Rh bond. Its catalytic prowess stems from the Lewis acidic axial coordination sites. When exposed to diazo compounds, the catalyst facilitates the extrusion of nitrogen gas, generating a highly reactive, yet structurally stabilized, rhodium-carbene intermediate. This stabilization allows for exquisite chemoselectivity and stereocontrol in cyclopropanation and C-H/X-H insertion reactions, achieving extraordinary turnover numbers (TON)[3].

Sodium Hexachlororhodate(III) ( Na3​RhCl6​ ): The Heterogeneous Precursor In contrast, Na3​RhCl6​ is a mononuclear Rh(III) salt. Rather than acting directly as a homogeneous catalyst, its primary utility lies in its kinetic amenability to reduction. In the presence of reducing agents (e.g., ascorbic acid or sodium borohydride) and capping agents, Na3​RhCl6​ is transformed into highly active Rh(0) nanocrystals or supported single-atom catalysts[2][4]. The catalytic efficiency here is entirely surface-area dependent, excelling in bulk transformations like olefin hydrogenation and hydrazine decomposition.

Mechanistic divergence between Rh2(OAc)4 and Na3RhCl6 catalytic pathways.

Quantitative Performance Comparison

To objectively evaluate these catalysts, we must benchmark them across their respective optimal domains. The table below synthesizes their operational metrics based on established literature and empirical data.

Parameter	Rhodium Acetate ( Rh2​(OAc)4​ )	Sodium Hexachlororhodate ( Na3​RhCl6​ )
Structural Modality	Bimetallic Paddlewheel (Rh-Rh bond)	Mononuclear Rh(III) Salt
Primary Catalytic Domain	Homogeneous (Carbene transfer)	Heterogeneous (Nanoparticles) / Aqueous
Key Reaction Classes	Cyclopropanation, C-H/X-H Insertion	Hydrogenation, Hydrazine Decomposition
Active Intermediate	Rhodium-Carbene Complex	Rh(0) Nanocrystals / Rh(I) Hydrides
Typical Catalyst Loading	0.001 mol% – 1.0 mol%	1.0 mol% – 5.0 mol% (as precursor)
Max Turnover Number (TON)	>1,000,000 (highly optimized)[3]	∼10,000 (surface-area dependent)[2]
Optimal Solvent System	Dichloromethane (DCM)	Ethylene Glycol, Water, Alcohols

Self-Validating Experimental Protocols

A robust protocol is a self-validating system. The following methodologies detail not just the steps, but the causality behind the physicochemical parameters chosen to maximize catalytic efficiency.

Protocol A: Highly Enantioselective Cyclopropanation using Rh2​(OAc)4​

Objective: Achieve high TON and prevent catalyst poisoning during carbene transfer.

• Step 1: Catalyst Activation. Dissolve Rh2​(OAc)4​ (0.5 mol%) and the alkene substrate in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: DCM is strictly utilized because it is a non-coordinating solvent. Coordinating solvents (like acetonitrile or THF) will competitively bind to the axial sites of the rhodium paddlewheel, effectively poisoning the catalyst and halting carbene formation.

• Step 2: Kinetic Control via Syringe Pump. Dissolve the diazoacetate in DCM and add it to the reaction flask via a syringe pump at a rate of 1 mL/h over 4 hours.

  • Causality: This is the most critical step for efficiency. If the local concentration of the diazo compound is too high, the rhodium-carbene intermediate will react with another diazo molecule rather than the alkene, resulting in unwanted maleate/fumarate dimerization. Slow addition ensures a near-zero steady-state concentration of the diazo precursor[3].

• Step 3: Quenching & Isolation. Filter the mixture through a short pad of silica gel to remove the rhodium complex, followed by concentration in vacuo.

Protocol B: Synthesis of Shape-Controlled Rh Nanocrystals from Na3​RhCl6​

Objective: Generate highly active Rh(0) nanocubes for catalytic reduction reactions.

• Step 1: Precursor Solvation. Dissolve Na3​RhCl6​ in ethylene glycol (EG).

  • Causality: Ethylene glycol acts dually as a high-boiling solvent and a mild co-reducing agent, facilitating the initial reduction of Rh(III) to Rh(I)[2].

• Step 2: Facet-Directed Capping. In a separate reaction vessel, heat Polyvinylpyrrolidone (PVP) and L-ascorbic acid in EG to 140 °C.

  • Causality: Ascorbic acid drives the final reduction to Rh(0). PVP is not merely a surfactant; it selectively binds to the {100} crystal facets of the nucleating rhodium. This kinetic capping forces the crystal to grow into a cubic morphology, which exposes highly active surface sites for subsequent hydrazine decomposition.

• Step 3: Controlled Injection. Inject the Na3​RhCl6​ solution into the hot PVP mixture at a controlled rate of 4 mL/h.

  • Causality: Slow injection maintains the monomer concentration below the threshold for secondary nucleation, ensuring a monodisperse size distribution of the resulting nanocatalysts.

• Step 4: Recovery. Isolate the catalyst via centrifugation and wash extensively with acetone/ethanol to strip excess PVP prior to deployment.

Step-by-step experimental workflows for deploying Rh2(OAc)4 and Na3RhCl6.

Strategic Selection Guide for Drug Development

For researchers and drug development professionals, the choice between these two rhodium sources dictates the scalability and success of the synthetic route:

• Select Rh2​(OAc)4​ when your pathway requires precise, late-stage structural modifications, such as inserting a functional group into an unactivated C-H bond or constructing complex chiral cyclopropanes for small-molecule APIs[1]. The high cost of the catalyst is offset by its massive TON and unparalleled stereocontrol.

• Select Na3​RhCl6​ when designing scalable, heterogeneous catalytic beds for bulk intermediate reductions, or when synthesizing single-atom catalysts (SACs)[4]. Its solubility in aqueous media and ease of reduction make it the premier choice for developing recyclable, supported nanomaterials.

References

• Rhodium Acetate: The "Hidden Power" from Precious Metal to Critical C
• Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes...
• Kinetically Controlled Synthesis of Rhodium Nanocrystals with Different Shapes and a Comparison Study of Their Thermal and Catalytic Properties Journal of the American Chemical Society (ACS)
• Sodium hexachlororhod

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• 1. raremetalrecycling.com [raremetalrecycling.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sodium hexachlororhodate(III) 14972-70-4 [sigmaaldrich.com]

XRD Pattern Validation for High-Purity Sodium Hexachlororhodate(III) Hydrate: A Comparative Guide

In the synthesis of advanced noble-metal catalysts and complex nanomaterials, the choice of rhodium(III) precursor fundamentally dictates the nucleation kinetics and ultimate phase purity of the product. While rhodium(III) chloride hydrate (RhCl3·xH2O) is ubiquitous in standard laboratories, its polymeric nature and variable hydration states often lead to irreproducible reduction kinetics. Conversely, high-purity sodium hexachlororhodate(III) hydrate (Na3RhCl6·xH2O) provides a well-defined, monomeric octahedral [RhCl6]³⁻ complex, enabling precise control over ligand exchange and reduction pathways[1].

However, the highly hygroscopic nature of Na3RhCl6 means that commercially available batches often contain mixed hydrated phases or residual sodium chloride (NaCl) from the synthesis process. Validating the purity of Na3RhCl6·xH2O via X-ray Powder Diffraction (XRD) is therefore a critical quality control step. This guide provides a comprehensive comparison of high-purity Na3RhCl6 against standard alternatives, detailing the structural causality behind its superior performance and outlining a self-validating XRD protocol.

The Mechanistic Advantage: Na3RhCl6 vs. RhCl3

The superiority of Na3RhCl6 over RhCl3 lies in coordination chemistry. RhCl3 hydrate often exists as a mixture of polymeric species with bridging chloride ligands, which exhibit poor solubility and unpredictable reactivity in organic solvents. When subjected to reducing agents (e.g., ascorbic acid or polyols), the uncontrolled release of Rh atoms from polymeric RhCl3 leads to rapid, agglomerated nucleation[2].

In contrast, Na3RhCl6 dissolves to form discrete[RhCl6]³⁻ anions. In shape-controlled nanoparticle synthesis (such as Rh-Pd octahedrons or Rh tetrapods), the monomeric nature of Na3RhCl6 allows for a controlled, slow reduction rate. This sluggish reaction kinetics is essential for the preferential overgrowth along specific crystallographic directions (e.g., <111> for Rh), yielding uniform, highly active nanocrystals for applications like the oxygen reduction reaction (ORR) or hydrogen evolution reaction (HER)[3][4].

Mechanistic pathway of Rh(III) precursor reduction kinetics and nanocrystal morphology.

Crystallographic Profiling: The Hydration Challenge

Validating Na3RhCl6 via XRD is notoriously difficult because the compound is highly hygroscopic, exhibiting multiple hydrated phases at ambient conditions[5]. To obtain a reliable and reproducible XRD pattern, the sample must be systematically dehydrated to its anhydrous form, or analyzed in situ under controlled heating.

The anhydrous Na3RhCl6 phase is isostructural to the Na3CrCl6 structure type, crystallizing in the monoclinic space group P c. The established unit-cell parameters at room temperature are a = 6.8116(1) Å, c = 11.9196(2) Å, V = 478.95(2) ų, with Z = 2[6].

A common impurity in standard-grade Na3RhCl6 is unreacted NaCl, which manifests as distinct secondary peaks in the diffractogram (e.g., the prominent NaCl (200) reflection). High-purity grades (>99.99% metals basis) strictly limit this NaCl phase fraction to <0.1 wt%, whereas standard commercial grades can contain up to 4 wt% NaCl[6].

Experimental Protocol: In Situ Dehydration and XRD Validation

To establish a self-validating system, researchers must eliminate the variable of ambient moisture. The following protocol details the in situ dehydration and subsequent XRD measurement required to accurately validate Na3RhCl6 purity. The Rietveld refinement step acts as the internal validation mechanism, mathematically quantifying the NaCl impurity to prove the high-purity claim.

Step 1: Sample Preparation and Mounting

• Transfer the Na3RhCl6·xH2O sample into a nitrogen-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm) to prevent further moisture absorption.

• Finely grind the crystalline powder using an agate mortar and pestle to minimize preferred orientation effects.

• Pack the powder into a 0.3 mm quartz glass capillary and seal it hermetically to prevent hydration during transfer to the diffractometer.

Step 2: In Situ Dehydration

• Mount the capillary on a diffractometer equipped with a high-temperature heating stage (e.g., a hot-air blower system).

• Gradually heat the sample from 25 °C to 150 °C at a ramp rate of 2 °C/min.

• Hold at 150 °C for 2 hours. Causality: This specific hold time ensures the complete evaporation of coordinated water molecules, transforming the mixed hydrated phases fully into the stable anhydrous P c phase without inducing thermal degradation[5].

Step 3: XRD Data Collection

• Cool the sample back to room temperature (303 K) under a dry nitrogen stream.

• Collect the powder diffraction data using Mo Kα₁ radiation (λ = 0.7093 Å) in Debye–Scherrer geometry. Causality: Mo Kα radiation is preferred over Cu Kα to reduce X-ray absorption by the heavier Rh atoms, yielding better counting statistics.

• Scan from 2° to 45° 2θ with a step size of 0.01° and an integration time sufficient to achieve a high signal-to-noise ratio (e.g., 8 hours)[6].

Step 4: Rietveld Refinement and Purity Quantification

• Import the diffractogram into refinement software (e.g., GSAS-II or TOPAS).

• Model the background using a Chebyshev polynomial, accounting for the amorphous scattering of the quartz capillary.

• Perform a multi-phase Rietveld refinement using the P c structural model for Na3RhCl6 and the F m -3 m model for NaCl.

• Quantify the weight percentage (wt%) of the NaCl impurity to validate the high-purity claim.

Step-by-step in situ dehydration and XRD validation workflow for hygroscopic Na3RhCl6.

Comparative Performance Data

The table below summarizes the crystallographic and performance differences between high-purity Na3RhCl6, standard-grade Na3RhCl6, and RhCl3 hydrate.

Precursor Type	Primary XRD Phase	Common Impurities (XRD)	Reduction Kinetics	Downstream Nanocrystal Yield
High-Purity Na3RhCl6·xH2O	Monoclinic (P c) upon dehydration	None detected (<0.1% NaCl)	Highly controlled, slow	>95% uniform faceted structures
Standard Na3RhCl6·xH2O	Monoclinic (P c) + mixed hydrates	NaCl (~4 wt%)[6]	Variable, dependent on NaCl	~75% faceted, 25% irregular
RhCl3·xH2O	Amorphous / Polymeric	Rhodium oxides, mixed halides	Fast, uncontrolled	High agglomeration, irregular

Conclusion

For drug development professionals and materials scientists synthesizing next-generation Rh-based catalysts, precursor purity is not a mere specification—it is the mechanistic foundation of the entire synthetic workflow. While RhCl3 offers cost advantages, its polymeric unpredictability compromises nanocrystal uniformity. High-purity sodium hexachlororhodate(III) hydrate provides the necessary monomeric coordination environment for precise kinetic control. By implementing the in situ dehydration XRD protocol outlined above, researchers can quantitatively validate the absence of NaCl and mixed-hydrate impurities, ensuring a robust, self-validating foundation for their catalytic research.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. staff.ustc.edu.cn [staff.ustc.edu.cn]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.iucr.org [journals.iucr.org]
• 6. The crystal structure of trisodium hexachlororhodate (Na3RhCl6) | Powder Diffraction | Cambridge Core [cambridge.org]

Sodium Hexachlororhodate(III) Hydrate vs. Potassium Hexachlororhodate(III): A Comparative Guide to Reactivity and Catalyst Synthesis

Executive Summary & Chemical Context

Rhodium-based materials are foundational to both homogeneous organic transformations and heterogeneous electrocatalysis. The rational design of these catalysts begins with the selection of the appropriate rhodium(III) precursor. Two of the most prevalent precursors—sodium hexachlororhodate(III) hydrate ( Na3​RhCl6​⋅xH2​O ) and potassium hexachlororhodate(III) ( K3​RhCl6​ )—exhibit distinct physicochemical behaviors that fundamentally dictate synthesis pathways, nanoparticle morphology, and catalytic efficacy. This guide provides an objective, data-driven comparison of their reactivity profiles to assist researchers and drug development professionals in optimizing their catalytic workflows.

Physicochemical Properties & Reactivity Profiles

The primary divergence in reactivity between Na3​RhCl6​⋅xH2​O and K3​RhCl6​ stems from their alkali counterions, which govern lattice enthalpies and hydration states.

• Hydration and Solubility Kinetics: Sodium ions possess a high hydration energy, driving the formation of highly soluble hydrated complexes (commonly hexahydrate or dodecahydrate)[1][2]. This rapid dissolution in aqueous and polar protic solvents ensures that the octahedral [RhCl6​]3− complex is immediately available for ligand exchange or chemical reduction. Conversely, potassium hexachlororhodate(III) typically crystallizes as an anhydrous or low-hydration solid with a highly stable crystal lattice. Consequently, it is only slightly soluble in cold water and insoluble in alcohols[3][4].

• Nucleation Causality: In bottom-up nanoparticle synthesis, the precursor's dissolution rate dictates nucleation kinetics. The highly soluble Na3​RhCl6​ facilitates a "burst nucleation" event when a reducing agent is introduced, leading to smaller, more monodisperse nanoparticles[5]. K3​RhCl6​ , requiring elevated temperatures or acidic media to fully dissolve, results in prolonged, continuous nucleation. This slower kinetic release can yield larger particles unless carefully controlled by capping agents like Polyvinylpyrrolidone (PVP)[3][6].

Quantitative Data Comparison

Property	Sodium Hexachlororhodate(III) Hydrate	Potassium Hexachlororhodate(III)
Chemical Formula	Na3​RhCl6​⋅xH2​O (often 12H2​O )	K3​RhCl6​
Molecular Weight	384.59 g/mol (anhydrous basis)	432.92 g/mol
Appearance	Red to red-orange crystalline solid	Dark red/purple crystalline powder
Solubility (Water)	Highly soluble; rapid dissociation	Slightly soluble in cold water; requires heat
Solubility (Alcohol)	Soluble in polar protic solvents	Insoluble
Primary Use Case	Electrocatalysts, alloyed nanocrystals	Supported catalysts, mesoporous materials
Coordination	[RhCl6​]3− (octahedral)	[RhCl6​]3− (octahedral)

Data synthesized from authoritative chemical databases and comparative precursor studies[1][2][3][4].

Mechanistic Workflow Diagram

Reactivity pathways of Rh(III) precursors dictating catalyst synthesis.

Experimental Protocols & Self-Validating Workflows

Protocol A: Synthesis of Bimetallic Pt-Rh Trioctahedral Nanocatalysts

Precursor Used: Na3​RhCl6​⋅12H2​O Causality: The synthesis of true bimetallic alloys requires simultaneous co-reduction. The high aqueous solubility of the sodium salt ensures it mixes homogeneously with potassium hexachloroplatinate ( K2​PtCl6​ ) in solution, preventing isolated single-metal nucleation[5].

Step-by-Step Methodology:

• Solution Preparation: Dissolve stoichiometric amounts of K2​PtCl6​ and Na3​RhCl6​⋅12H2​O in deionized water.

• Surfactant Addition: Introduce a structure-directing agent (e.g., specific capping agents or surfactants) to control the trioctahedral morphology.

• Reduction: Introduce a reducing agent (such as ascorbic acid or sodium borohydride) under continuous stirring at room temperature.

• Self-Validation (Visual & Electrochemical): The reaction is visually validated when the deep red/orange solution transitions to an opaque black colloidal suspension, indicating the complete reduction of Rh(III) to Rh(0). To validate that the surfactant has not poisoned the catalyst, perform cyclic voltammetry in 0.1 M HClO4​ . A high Electrochemically Active Surface Area (ECSA) confirms successful synthesis and clean active sites[5].

Protocol B: Preparation of Supported Rh Catalysts via Wet Impregnation

Precursor Used: K3​RhCl6​ Causality: When synthesizing nanoparticle-encaged hollow mesoporous silica nanoreactors (HMSNs), rapid precipitation must be avoided. The slower dissolution and lower reactivity of K3​RhCl6​ allow the [RhCl6​]3− ions to diffuse deeply into the mesoporous silica channels before reduction, preventing bulk agglomeration on the exterior surface[6].

Step-by-Step Methodology:

• Impregnation: Suspend the mesoporous silica support in an aqueous solution of K3​RhCl6​ .

• pH Control (Critical): Adjust the solution pH strictly to 4.15. Causality: Lower pH protonates ligands (decreasing metal coordination), while higher pH favors the formation of unwanted metal hydroxides[6].

• Calcination & Reduction: Dry the suspension, calcine the silicified precursors at 500 °C, and subsequently reduce the material under an H2​ atmosphere at 200 °C.

• Self-Validation (Structural): Analyze the final powder using X-ray Diffraction (XRD). The system is validated if the XRD pattern shows weak or no obvious crystalline metal diffractions. This confirms that the Rh nanoparticles are ultra-small and highly dispersed within the silica pores, rather than forming large, inactive bulk crystals[6].

Performance Comparison in Catalytic Applications

• Electrocatalytic Oxidation (MOR/EOR): Nanocrystals derived from Na3​RhCl6​ exhibit superior performance in direct alcohol fuel cells. Because the sodium precursor allows for fine morphological control, the resulting Pt-Rh trioctahedral nanocrystals demonstrate up to 5.3 times higher activity for the Methanol Oxidation Reaction (MOR) and 3.8 times higher activity for the Ethanol Oxidation Reaction (EOR) compared to commercial Pt/C catalysts[5]. The presence of Rh sites facilitates the formation of oxygen species at lower potentials, synergistically oxidizing alcohol groups[5].

• Heterogeneous Hydrogenation: Catalysts prepared from K3​RhCl6​ excel in high-temperature, continuous-flow organic transformations. For example, PtRh@HMSNs synthesized via the potassium precursor achieve a >99% yield in the hydrogenation of toluene to methylcyclohexane. The slow impregnation kinetics afforded by K3​RhCl6​ result in robust metal-support interactions, allowing the catalyst to be recovered and reused multiple times without significant leaching or loss of activity[6].

Sources

• 1. CAS 14972-70-4: Trisodium hexachlororhodate | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CAS 13845-07-3: potassium hexachlororhodate(iii) [cymitquimica.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydrogenation of Toluene to Methyl Cyclohexane over PtRh Bimetallic Nanoparticle-Encaged Hollow Mesoporous Silica Catalytic Nanoreactors - PMC [pmc.ncbi.nlm.nih.gov]

FTIR spectral comparison of hydrated vs anhydrous sodium hexachlororhodate

As a Senior Application Scientist overseeing catalyst precursor validation, I frequently encounter discrepancies in reaction kinetics that trace back to a single, often-overlooked variable: the hydration state of the metal precursor. Sodium hexachlororhodate(III) ( Na3​RhCl6​ ) is a foundational precursor used extensively in the synthesis of rhodium nanoparticles, hydroformylation catalysts, and advanced photocatalysts for overall water splitting[1][2][3].

Commercially, this compound is often supplied as a hydrate (e.g., Na3​RhCl6​⋅12H2​O )[4]. However, many sensitive organometallic syntheses and precisely tuned catalytic cycles require the strictly anhydrous form. The presence of crystallization water can alter precursor solubility, interfere with reduction kinetics during nanoparticle nucleation, or poison moisture-sensitive ligands. Fourier Transform Infrared (FTIR) spectroscopy is the most definitive, rapid analytical tool to validate the hydration state of Na3​RhCl6​ .

Here is an in-depth, objective comparison guide detailing the spectral differences between hydrated and anhydrous Na3​RhCl6​ , alongside the causal reasoning behind the necessary analytical protocols.

Mechanistic Causality: How Hydration Alters the IR Spectrum

The Na3​RhCl6​ complex consists of an octahedral [RhCl6​]3− anion and three Na+ cations. In the hydrated state, water molecules integrate into the crystal lattice, forming a complex hydrogen-bonding network with the chloride ligands and sodium ions.

This hydration network manifests in the FTIR spectrum in two primary ways:

• Direct Water Vibrations (Mid-IR): The fundamental stretching and bending modes of H2​O dominate the Mid-IR region (4000–400 cm⁻¹).

• Perturbation of Metal-Ligand Bonds (Far-IR): The hydrogen bonding between the lattice water and the chloride ligands slightly weakens the Rh−Cl bond. Consequently, the Rh−Cl stretching frequencies (typically found in the Far-IR region below 400 cm⁻¹) undergo a subtle blue-shift and peak sharpening when the water is removed.

Understanding this causality is critical. We do not just look for the "presence of water peaks"; we look for the structural relaxation of the [RhCl6​]3− octahedron upon dehydration.

Quantitative Spectral Comparison

The following table summarizes the key FTIR spectral assignments used to differentiate the hydrated and anhydrous states.

Vibrational Mode	Hydrated Na3​RhCl6​ (cm⁻¹)	Anhydrous Na3​RhCl6​ (cm⁻¹)	Mechanistic Causality / Diagnostic Value
ν(O−H) Stretch	~3350 - 3450 (Broad, Strong)	Absent	Primary indicator of lattice water. Broadness is due to extensive hydrogen bonding in the crystal lattice.
δ(H−O−H) Bend	~1615 - 1630 (Medium, Sharp)	Absent	Confirms the 3400 cm⁻¹ peak is molecular water, not an artifact like surface hydroxyls.
Librational H2​O	~500 - 650 (Broad, Weak)	Absent	Restricted rotational motions of water tightly bound to Na+ within the lattice.
ν(Rh−Cl) Stretch	~325 - 335 (Broadened)	~315 - 320 (Sharp)	Located in the Far-IR. Hydrogen bonding from water to chloride ligands restricts bond vibration, shifting the peak.

Self-Validating Experimental Protocols

A common pitfall in IR spectroscopy of anhydrous salts is the use of Potassium Bromide (KBr) pellets. KBr is highly hygroscopic; the mechanical pressure of pellet pressing combined with ambient humidity will invariably introduce water into the sample, resulting in false-positive O-H stretching signals.

To ensure a self-validating system , we must eliminate the matrix effect by using Attenuated Total Reflectance (ATR) inside a controlled environment.

Protocol A: Controlled Dehydration of Na3​RhCl6​⋅xH2​O

• Initial Weighing: Transfer 500 mg of hydrated Na3​RhCl6​ into a pre-weighed, dry Schlenk flask.

• Vacuum Application: Connect the flask to a high-vacuum line ( <10−3 mbar). Causality: Vacuum lowers the boiling point of water, preventing the thermal decomposition of the [RhCl6​]3− complex that can occur if heated in air.

• Stepwise Heating: Submerge the flask in an oil bath. Ramp the temperature to 80°C for 2 hours (removes loosely bound outer-sphere water), then increase to 150°C for 4 hours to drive off tightly bound inner-lattice water.

• Inert Transfer: Backfill the Schlenk flask with ultra-high purity (UHP) Argon. Transfer the sealed flask directly into an Argon-filled glovebox.

Protocol B: ATR-FTIR Validation Workflow

• Background Validation: Inside the glovebox, clean the Diamond ATR crystal with anhydrous isopropanol. Run a background scan (4000-200 cm⁻¹, 32 scans, 4 cm⁻¹ resolution). Self-Validation Step: The background must show a perfectly flat baseline at 3400 cm⁻¹ to prove the optical path is free of atmospheric moisture.

• Sample Measurement: Deposit a small amount of the anhydrous Na3​RhCl6​ powder directly onto the diamond crystal. Apply consistent pressure using the ATR anvil.

• Data Acquisition: Collect the spectrum. A successful dehydration is validated only if the 1620 cm⁻¹ bending mode is completely absent. (Relying solely on the 3400 cm⁻¹ peak can be misleading, as minor baseline anomalies can mimic weak O-H stretches).

Workflow Visualization

The following diagram illustrates the logical flow of the dehydration and validation process, emphasizing the critical transition from ambient to inert environments.

Caption: Workflow for the controlled dehydration and ATR-FTIR spectral validation of Na3RhCl6.

Conclusion & Application Insights

For researchers developing Rh-based catalysts, assuming the purity and hydration state of commercial Na3​RhCl6​ is a critical error. The transition from a hydrated to an anhydrous state fundamentally alters the precursor's solubility profile in non-polar organic solvents and its reduction potential. By utilizing Diamond ATR-FTIR in an inert environment, scientists can objectively validate the removal of lattice water—ensuring that subsequent catalytic benchmarking is built upon a reliable, reproducible foundation.

References

• Metals in Hydroformylation Wiley-VCH.[2] URL:[Link]

• A photochemical diode artificial photosynthesis system for unassisted high efficiency overall pure water splitting National Center for Biotechnology Information (NIH).[3] URL:[Link]

• Electronic Supplementary Information: Synthesis and functionalization of SiOx nanospheres Royal Society of Chemistry (RSC).[4] URL:[Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. A photochemical diode artificial photosynthesis system for unassisted high efficiency overall pure water splitting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Safety & Regulatory Compliance

Sodium hexachlororhodate(III) hydrate proper disposal procedures

Operational Guide: Sodium Hexachlororhodate(III) Hydrate Handling, Recovery, and Disposal Protocols

As a Senior Application Scientist, I frequently audit laboratory workflows to ensure that precious metal complexes are handled with rigorous safety and economic efficiency. Sodium hexachlororhodate(III) hydrate ( Na3​[RhCl6​]⋅xH2​O ) presents a dual challenge: it is an environmentally persistent heavy metal salt[1], and it contains rhodium—one of the most valuable transition metals on Earth. Disposing of this compound merely as "hazardous waste" is often a logistical and financial misstep. Instead, modern laboratories must implement self-validating protocols that prioritize rhodium recovery while neutralizing environmental hazards[2].

This guide provides the definitive, step-by-step operational framework for managing, treating, and disposing of Sodium hexachlororhodate(III) hydrate waste.

Chemical Profile & Hazard Assessment

Understanding the causality behind our safety protocols begins with the chemical nature of the compound. Trisodium hexachlororhodate is highly soluble in water, dissociating into sodium and hexachlororhodate ions[3]. Because it is hygroscopic and irritating to the respiratory system, dust generation must be strictly minimized to prevent inhalation[4].

Table 1: Quantitative & Qualitative Hazard Summary

Property / Hazard	Specification / Protocol Requirement
CAS Number	14972-70-4[4]
Molecular Formula	Na3​RhCl6​⋅xH2​O [5]
Primary Hazards	Acute Oral Toxicity (Cat 4), Eye/Skin Irritant (Cat 2A)[6]
Environmental Impact	May cause long-term adverse effects in aquatic environments[1][7]
Required PPE	Nitrile gloves (inspect before use), EN166 safety goggles, particulate respirator (if dust is present)[1][6]
Incompatibilities	Strong oxidizing agents, moisture/water (for storage)[4]

Operational Workflow: Waste Triage & Processing

Before executing any disposal, the waste stream must be triaged. Solid waste (spills, contaminated consumables) follows a direct containment route, whereas aqueous spent solutions should undergo chemical precipitation to recover the rhodium[8][9].

Workflow for sorting and processing Sodium hexachlororhodate(III) waste streams.

Step-by-Step Methodologies

Protocol A: Solid Waste Containment and Spill Cleanup

Causality: Rhodium salts are persistent in the environment and must not be introduced into the general waste stream or sanitary sewer systems[1]. Because Na3​[RhCl6​] is a fine, hygroscopic powder, sweeping with a dry brush can aerosolize toxic particulates[6].

• Initial Containment: If a spill occurs, immediately isolate the area. Do not use a dry broom.

• Wetting: Lightly dampen a disposable absorbent pad (e.g., Kimwipe) with water to prevent dust formation[9].

• Collection: Carefully wipe up the solid material. For larger spills, sweep up using a wet-cleanup method and shovel into a suitable, sealable container[1][4].

• Segregation: Place all contaminated wipes, weighing papers, and gloves into a zip-closure plastic bag. Double-bag the waste to prevent accidental puncture[9].

• Labeling & Storage: Label the container explicitly with "Solid Waste 99%, Sodium hexachlororhodate(III) 1%" (adjust percentages accurately based on the spill volume). Store in a dry, well-ventilated area away from oxidizing agents until pickup by a licensed hazardous waste disposal service[6][9].

Protocol B: Aqueous Waste Treatment & Rhodium Precipitation

Causality: Spent catalytic or plating solutions containing rhodium are often highly acidic and contain dissolved heavy metals. Discharging this directly violates environmental regulations. By introducing sodium bicarbonate ( NaHCO3​ ), we neutralize the acid and force the rhodium to precipitate as an insoluble carbonate/hydroxide sludge, allowing for safe effluent disposal and lucrative metal recovery[8][10].

Self-Validating System: The cessation of CO2​ bubbling acts as a visual, self-validating indicator that the acidic solution is fully neutralized. The clarity of the final filtrate validates the successful removal of the heavy metal[8].

• Preparation: Transfer the spent aqueous Na3​[RhCl6​] solution into a large, heavy-duty plastic container. Fill only to the halfway mark to allow volume for gas expansion[8].

• Neutralization: Slowly add sodium bicarbonate ( NaHCO3​ ) in small increments. Stir gently with a long-handled plastic spoon. Mechanistic note: The reaction will violently off-gas CO2​ if added too quickly.[8][10]

• Validation: Continue adding NaHCO3​ until no further bubbling occurs upon addition. This confirms the pH has reached a neutral/alkaline state, optimizing precipitation[10].

• Settling: Allow the solution to sit undisturbed for at least 1 hour to ensure complete flocculation of the rhodium sludge[10].

• Filtration: Set up a plastic colander lined with three layers of high-retention laboratory filters (or large commercial coffee filters) over a second clean container. Pre-wet the filters with deionized water[10].

• Separation: Slowly decant the neutralized mixture through the filter. The rhodium will be captured as a dark sludge. Rinse the primary container with a small amount of water and pass it through the filter to ensure complete transfer[8].

• Final Disposition:

  • Effluent: The liquid passing through the filter should be completely clear. Once validated as clear and pH-neutral, this effluent is generally safe for standard aqueous hazardous waste disposal (always verify against local municipal limits)[8][10].

  • Rhodium Sludge: Allow the filter containing the rhodium sludge to air dry completely. Place the dried filter into a sealed container designated for "Sweeps/Refining." Ship this container to a pre-authorized precious metals refinery for metallurgical recycling[7][10].

Logistical & Regulatory Compliance

Trust in laboratory operations is built on strict regulatory adherence.

• Holding Times: Under standard hazardous waste regulations, laboratories typically have 90 days to dispose of the waste from the moment the first drop enters the container[9].

• Documentation: Every container must have an accurately filled Hazardous Waste ID Tag. Never use generic labels like "Heavy Metals" or "Mercurials/Rhodates." Specify "Sodium hexachlororhodate(III)" and its exact CAS number (14972-70-4)[9].

• Refinery Partnerships: Partnering with a certified platinum metals refinery not only ensures compliance with environmental laws but also recoups the high cost of rhodium precursors[7].

References

• Title : Sodium hexachlororhodate(III) dodecahydrate - SAFETY DATA SHEET | Source : Fisher Scientific | URL : 1

• Title : Trisodium hexachlororhodate | CAS#:14972-70-4 | Source : ChemSrc | URL : 4

• Title : CAS 14972-70-4: Trisodium hexachlororhodate | Source : CymitQuimica | URL : 3

• Title : Sodium hexachlororhodate(III) hydrate, 100 mg | Source : CalpacLab | URL : 5

• Title : How Can Waste Products Or Spent Solutions From Rhodium Electroplating Be Managed Or Recycled? | Source : ProPlate | URL : 2

• Title : Sodium hexachlororhodate(III) Safety Data Sheet | Source : Sigma-Aldrich | URL : 6

• Title : Treatment And Disposal Of Exhausted Rhodium Plating Solution | Source : Cape Precious Metals | URL : 8

• Title : Heavy Metals Safety | UCSF Macromolecular Structure Group | Source : UCSF | URL : 9

• Title : Platinum Metals Refinery - Safety Data Sheet | Source : Impala Platinum | URL : 7

• Title : Treatment and Disposal of Spent Rhodium Plating Solution | Source : Stuller | URL : 10

Sources

• 1. fishersci.com [fishersci.com]
• 2. proplate.com [proplate.com]
• 3. CAS 14972-70-4: Trisodium hexachlororhodate | CymitQuimica [cymitquimica.com]
• 4. Trisodium hexachlororhodate | CAS#:14972-70-4 | Chemsrc [chemsrc.com]
• 5. calpaclab.com [calpaclab.com]
• 6. canbipharm.com [canbipharm.com]
• 7. implats.co.za [implats.co.za]
• 8. capepreciousmetals.com [capepreciousmetals.com]
• 9. Heavy Metals Safety | UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 10. Bench Jeweler: Library: Articles: Treatment and Disposal of Spent Rhodium Plating Solution [stuller.com]

Personal protective equipment for handling Sodium hexachlororhodate(III) hydrate

Advanced Operational and Safety Protocol: Handling Sodium Hexachlororhodate(III) Hydrate

Executive Summary & Chemical Profiling

Sodium hexachlororhodate(III) hydrate (Na₃RhCl₆ · xH₂O, CAS: 14972-70-4) is a foundational precursor utilized in homogeneous catalysis and advanced drug development workflows. While highly effective as a transition metal catalyst, its physical properties—specifically its hygroscopic nature and the inherent toxicity of chlorinated rhodium derivatives—demand stringent operational controls . This guide provides a mechanistic approach to personal protective equipment (PPE) selection, handling, and disposal, ensuring both operator safety and the preservation of chemical integrity.

Mechanistic Hazard Assessment

Understanding why a chemical is hazardous is the first step in establishing a self-validating safety culture. Sodium hexachlororhodate(III) hydrate is classified as a severe irritant to the eyes, respiratory system, and skin .

• Dermal and Mucosal Toxicity: When the fine, red crystalline dust contacts mucosal membranes or perspiration on the skin, its hygroscopic nature causes rapid localized dissolution. This dissociation releases hexachlororhodate ions, creating a hypertonic microenvironment that induces acute cellular irritation and potential chemical conjunctivitis .

• Respiratory Hazards: Inhalation of transition metal dusts bypasses primary ciliary defenses. In the moist environment of the respiratory tract, the compound dissolves, potentially inducing delayed pulmonary edema and long-term respiratory sensitization.

• Environmental & Reactivity Profile: The compound is stable under normal conditions but degrades upon prolonged exposure to ambient moisture, releasing irritating fumes including sodium oxide, oxides of chlorine, and rhodium oxides .

Quantitative PPE Specifications & Causal Justification

Standard laboratory attire is insufficient for handling concentrated transition metal salts. The following table outlines the mandatory PPE, grounded in quantitative safety standards and mechanistic causality.

PPE Category	Specification / Material	Quantitative Metric / Standard	Causal Justification
Hand Protection	Nitrile (Double-gloved)	>480 min breakthrough time	Prevents dermal exposure to corrosive rhodium salts. The outer glove acts as a sacrificial layer, easily discarded upon incidental contamination to prevent cross-contamination of laboratory surfaces.
Eye Protection	Chemical Safety Goggles	EN166 / ANSI Z87.1 compliant	Mitigates the risk of severe chemical conjunctivitis. Safety glasses with side shields are insufficient against aerosolized hygroscopic dust particulates.
Respiratory	N95 or P100 Particulate Respirator	≥95% to 99.97% filtration efficiency	Prevents inhalation of fine crystalline dust during transfer operations, directly mitigating the risk of delayed pulmonary edema.
Body Protection	Tyvek® Sleeves / Lab Coat	Fluid-resistant, non-porous	Prevents the accumulation and subsequent dissolution of hygroscopic dust on standard porous cotton clothing, which could lead to delayed dermal exposure.

Operational Handling Workflow

The following workflow is designed as a self-validating system. Each step contains a verification mechanism to ensure the protocol is functioning as intended before proceeding.

Operational workflow and hazard mitigation pathway for handling Sodium hexachlororhodate(III) hydrate.

Methodology: Safe Weighing and Transfer

• Environmental Verification: Before opening the reagent, verify that the chemical fume hood is operational. Self-Validation: Check the digital monitor to ensure a face velocity between 80–120 feet per minute (fpm). If no monitor is present, tape a small piece of tissue to the sash; it should pull steadily inward.

• Static Mitigation: Pass a static eliminator (e.g., polonium anti-static brush or piezoelectric gun) over the weighing paper or boat. Causality: Fine hygroscopic powders hold static charges, causing them to repel from plastic surfaces and aerosolize. Eliminating static prevents inhalation risks and ensures accurate catalytic loading.

• Primary Transfer: Using a clean, dry, non-metallic spatula (to prevent trace metal cross-contamination), carefully transfer the red crystalline powder from the source bottle to the weigh boat. Keep your breathing zone well outside the sash plane.

• Sealing and Integrity Preservation: Immediately recap the source bottle and wrap the cap tightly with Parafilm. Causality: Ambient moisture will rapidly alter the hydrate stoichiometry (the "x" in Na₃RhCl₆ · xH₂O), changing the molecular weight and invalidating downstream molar calculations.

• Secondary Containment: Place the weigh boat into a secondary sealed vial before removing it from the fume hood for transport to the reaction vessel.

Methodology: Solubilization and Reaction Setup

• Controlled Addition: Slowly add the pre-weighed Sodium hexachlororhodate(III) hydrate to the aqueous or organic solvent under continuous magnetic stirring.

• Visual Validation: Self-Validation: Do not apply heat until the solution achieves a uniform, clear red/orange hue with no visible particulates at the bottom of the flask. Causality: Undissolved hygroscopic clumps can create localized thermal gradients (hot spots) during catalysis, leading to unpredictable reaction kinetics or dangerous solvent bumping.

Spill Management & Disposal Plan

Transition metal spills require specific interventions to prevent environmental toxicity and allow for precious metal recovery.

Methodology: Acute Spill Management

• Assessment: If a spill occurs outside containment, immediately halt work and ensure all personnel step back to prevent tracking the red powder across the laboratory floor.

• Wet Wiping Protocol (Crucial Step): Do not use a broom or dry paper towel. Causality: Dry sweeping mechanically aerosolizes the irritant dust into the breathing zone. Instead, moisten absorbent laboratory pads with deionized water. Carefully place the damp pads over the powder. The water will safely solubilize the hexachlororhodate complex, drawing it into the pad without generating airborne particulates.

• Decontamination: Wipe the area inward from the perimeter to the center to contain the spread. Follow with a secondary wipe using a mild detergent solution to remove residual rhodium salts.

Methodology: Strategic Waste Disposal

• Segregation for Recovery: Rhodium is a highly valuable precious metal. Do not mix rhodium waste with general halogenated or non-halogenated organic waste.

• Liquid Waste: Collect all aqueous and organic solutions containing dissolved Na₃RhCl₆ into a dedicated, chemically compatible high-density polyethylene (HDPE) carboy explicitly labeled "Heavy Metal Waste: Rhodium Solutions."

• Solid Waste: Place all contaminated weigh boats, spatulas, damp spill pads, and the outer layer of your nitrile gloves into a designated "Rhodium Solid Waste" container. Proper segregation not only complies with environmental regulations regarding heavy metal toxicity but also enables institutional or third-party recovery of the rhodium catalyst.

References

• Chemsrc. "Sodium Hexachlororhodate (III) Hydrate Material Safety Data Sheet." Chemsrc Chemical Database.[Link]